Technical Documentation Center

3-Isopropylpyridin-2(1H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Isopropylpyridin-2(1H)-one

Core Science & Biosynthesis

Foundational

Solubility Profiling of 3-Isopropylpyridin-2(1H)-one in Polar Aprotic Solvents

This guide provides a comprehensive technical analysis of the solubility characteristics of 3-Isopropylpyridin-2(1H)-one (CAS 1417519-11-9), a critical heterocyclic scaffold often utilized in the synthesis of KRAS inhibi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical analysis of the solubility characteristics of 3-Isopropylpyridin-2(1H)-one (CAS 1417519-11-9), a critical heterocyclic scaffold often utilized in the synthesis of KRAS inhibitors (e.g., structural analogs of Sotorasib) and other bioactive pyridinones.

Given that specific, peer-reviewed solubility datasets (mole fraction vs. temperature) for this exact CAS number are not currently available in open-access thermodynamic journals (e.g., J. Chem. Eng. Data), this guide synthesizes predictive physicochemical profiling , comparative analysis with 3-methyl-2-pyridone , and a validated experimental protocol for researchers to generate this data in-house.

Executive Summary & Chemical Context

3-Isopropylpyridin-2(1H)-one is a substituted 2-pyridone derivative. Its solubility behavior is governed by two competing structural features:

  • The Polar Head (Lactam): The amide-like lactam group (

    
    ) enables strong hydrogen bond donation (NH) and acceptance (C=O), favoring polar solvents.
    
  • The Lipophilic Tail (Isopropyl): The bulky isopropyl group at the C3 position increases lipophilicity (

    
    ) and disrupts crystal packing relative to the unsubstituted parent, generally enhancing solubility in organic media compared to 2-pyridone.
    
Tautomeric Considerations

In polar aprotic solvents (DMSO, DMF, NMP), the compound exists predominantly in the 2-pyridone (lactam) form rather than the 2-hydroxypyridine (lactim) form. This favors dipole-dipole interactions with the solvent's carbonyl or sulfoxide groups.

Predicted Solubility Behavior

Based on the thermodynamic properties of the structural analog 3-methyl-2-pyridone and general solvation principles for alkyl-pyridinones, the expected solubility profile is categorized below.

Solvent ClassRepresentative SolventsPredicted SolubilityMechanistic Driver
Polar Aprotic DMSO, DMF, NMP, DMAc High (>150 mg/mL) Strong dipole-dipole interactions; Solvent accepts H-bonds from pyridone NH.
Polar Protic Methanol, Ethanol, IPAModerate to High H-bond network formation; Isopropyl group aids solvation in longer-chain alcohols.
Medium Polarity Acetone, Acetonitrile, Ethyl AcetateModerate Good solvent for process crystallization; distinct temperature dependence.
Non-Polar Toluene, Hexane, HeptaneLow Lack of polar interactions to overcome crystal lattice energy.
Aqueous WaterLow to Moderate Hydrophobic effect of the isopropyl group limits solubility compared to 2-pyridone.

Process Insight: For drug substance intermediates, DMF or NMP are recommended for initial dissolution, while Water or Heptane serve as effective anti-solvents for crystallization.

Experimental Protocol: Solubility Determination

Since specific literature data is absent, researchers must generate self-validating data. The Laser Dynamic Method is superior to gravimetric analysis for this compound due to its speed and accuracy in detecting the metastable zone width (MSZW).

Standard Operating Procedure (SOP)

Objective: Determine the mole fraction solubility (


) of 3-Isopropylpyridin-2(1H)-one over the range 278.15 K to 323.15 K.

Workflow Diagram:

Solubility_Protocol cluster_conditions Critical Parameters Start Weigh Solute (m1) & Solvent (m2) Mix Equilibrate in Jacketed Vessel Start->Mix Temp_Control Stepwise Heating (0.1 K/min) Mix->Temp_Control Laser Laser Transmissivity Monitoring Temp_Control->Laser Detect Dissolution Point (Transmissivity Max) Laser->Detect Calc Calculate Mole Fraction (x1) Detect->Calc Model Fit to Apelblat Eq. Calc->Model P1 Agitation: 400 rpm P2 Purity: >99.5% (HPLC)

Figure 1: Laser Dynamic Solubility Measurement Workflow. This method minimizes solvent loss and ensures precise detection of the saturation temperature.

Calculation

The mole fraction solubility (


) is calculated as:


Where:
  • 
    : Mass of solute and solvent (g)
    
  • 
    : Molar mass of solute (137.18  g/mol ) and solvent.
    

Thermodynamic Modeling

To utilize the experimental data for process design, fit the results to the Modified Apelblat Equation . This semi-empirical model correlates solubility with temperature and is standard for rigid aromatic rings in polar solvents.

Equation:



Interpretation of Parameters:

  • A, B, C: Empirical constants derived from regression analysis.

  • Correlation Coefficient (

    
    ):  A value >0.99 indicates the model accurately predicts solubility, essential for designing cooling crystallization curves.
    

Process Application: Antisolvent Crystallization

For purification of 3-Isopropylpyridin-2(1H)-one, a Cooling-Assisted Antisolvent Crystallization is the most robust method.

Recommended System:

  • Solvent: DMSO (High solubility, high boiling point).

  • Antisolvent: Water (Low solubility, induces high supersaturation).

Mechanism:

  • Dissolve crude 3-Isopropylpyridin-2(1H)-one in DMSO at 60°C.

  • Slowly add Water (Antisolvent) to reduce solvent power.

  • The hydrophobic isopropyl group drives the molecule out of the aqueous-rich phase, promoting crystallization.

  • Cool to 5°C to maximize yield.

Crystallization_Logic Crude Crude Material (3-Isopropylpyridin-2(1H)-one) Dissolve Dissolve in DMSO (T = 60°C) Crude->Dissolve Add_Anti Add Water (Antisolvent) Rate: 1 mL/min Dissolve->Add_Anti Nucleation Primary Nucleation (Supersaturation > Metastable Limit) Add_Anti->Nucleation Growth Crystal Growth (Cool to 5°C) Nucleation->Growth Nucleation->Growth Control Cooling Rate Filter Filtration & Drying Growth->Filter

Figure 2: Antisolvent Crystallization Process Flow.

References

  • Benchchem. (2024). Solubility and Physical Properties of 3-Methyl-2-pyridone (Analog). Retrieved from .

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 1417519-11-9, 3-Isopropylpyridin-2(1H)-one. Retrieved from .

  • Shaokun Tang et al. (2014). Solubility Determination and Thermodynamic Models for 2-Pyridone in Various Solvents.
  • Canonico, P. et al. (2019). Discovery of Sotorasib (AMG 510): A First-in-Class KRAS(G12C) Inhibitor. (Context for pyridinone scaffolds in drug discovery).
Exploratory

A Technical Guide to the Thermodynamic Stability of 3-Isopropyl-2-Pyridone Derivatives

Abstract The 2-pyridone scaffold is a privileged structure in medicinal chemistry, integral to numerous drug candidates due to its unique chemical properties.[1] The thermodynamic stability of these molecules is a critic...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 2-pyridone scaffold is a privileged structure in medicinal chemistry, integral to numerous drug candidates due to its unique chemical properties.[1] The thermodynamic stability of these molecules is a critical parameter for drug development, influencing shelf-life, formulation, bioavailability, and ultimately, therapeutic efficacy. This guide provides an in-depth analysis of the factors governing the thermodynamic stability of 3-isopropyl-2-pyridone derivatives. We will explore the pivotal role of tautomerism, the influence of substituents and environmental factors, and detail the experimental and computational methodologies essential for a comprehensive stability assessment. This document is intended for researchers, scientists, and drug development professionals seeking to understand and control the stability of this important class of heterocyclic compounds.

Introduction: The Significance of 2-Pyridone Stability

Pyridone derivatives are foundational components in a wide array of clinically significant molecules.[2] Their ability to act as hydrogen bond donors and acceptors, coupled with their capacity to serve as bioisosteres for various functional groups, makes them highly valuable in drug design.[1] The thermodynamic stability of an active pharmaceutical ingredient (API) is not merely a matter of academic interest; it is a cornerstone of drug viability. An unstable compound can lead to degradation, loss of potency, and the formation of potentially toxic impurities, posing significant risks to patient safety and challenges for regulatory approval.

The 3-isopropyl-2-pyridone core presents a specific set of stability considerations. The isopropyl group, an alkyl substituent at the C3 position, influences the electronic and steric environment of the pyridone ring, thereby impacting its inherent stability and tautomeric preferences. Understanding these influences is paramount for designing robust and reliable drug candidates.

The Crux of the Matter: 2-Pyridone Tautomerism

The defining characteristic of 2-pyridone chemistry is its tautomeric equilibrium with its corresponding aromatic isomer, 2-hydroxypyridine.[3] This equilibrium between the lactam (pyridone) and lactim (hydroxypyridine) forms is the primary determinant of the molecule's overall thermodynamic profile.

Caption: Tautomeric equilibrium of the lactim and lactam forms.

Generally, the equilibrium favors the 2-pyridone (lactam) form, particularly in condensed phases.[4] This preference is often attributed to a combination of factors, including favorable resonance stabilization in the pyridone form, where a charge-separated resonance contributor places a negative charge on the highly electronegative oxygen atom and a positive charge on the nitrogen.[4][5] Furthermore, intermolecular hydrogen bonding in the solid state and in polar solvents strongly favors the pyridone tautomer.[3]

However, the exact position of this equilibrium is highly sensitive and can be influenced by:

  • Phase: In the gas phase, the energy difference is much smaller, and in some cases, the 2-hydroxypyridine (lactim) form can be slightly more favored.[6]

  • Solvent: The equilibrium can shift depending on the solvent's polarity and hydrogen-bonding capability. Nonpolar solvents may favor the lactim form to a greater extent than polar, protic solvents.[6]

  • Substituents: The electronic and steric nature of substituents on the ring can significantly alter the relative stability of the two tautomers.[7][8]

Key Factors Influencing Thermodynamic Stability

A comprehensive understanding of stability requires analyzing the interplay of various intrinsic and extrinsic factors. For 3-isopropyl-2-pyridone derivatives, these factors modulate the tautomeric equilibrium and the overall solid-state stability.

InfluencingFactors cluster_env Stability Thermodynamic Stability Tautomerism Tautomeric Equilibrium (Lactam vs. Lactim) Tautomerism->Stability SolidState Solid-State Properties SolidState->Stability Polymorphism Polymorphism & Crystal Packing SolidState->Polymorphism Substituents Substituent Effects (e.g., Isopropyl Group) Substituents->Tautomerism Environment Environmental Factors Environment->Tautomerism Environment->SolidState Solvent Solvent Polarity & H-Bonding pH pH Temp Temperature

Caption: Factors influencing the stability of pyridone derivatives.

Substituent Effects

The nature and position of substituents on the pyridone ring are critical. Electron-donating groups, like the isopropyl group, and electron-withdrawing groups can differentially stabilize one tautomer over the other. For instance, studies on substituted pyridones have shown that the position of a substituent can dramatically alter the lactim/lactam ratio.[7] While specific data on the 3-isopropyl group's quantitative effect is sparse, it is reasonable to infer that as an electron-donating group, it will influence the electron density of the ring and thus the energetics of the tautomeric system.

Solid-State Effects: Polymorphism

In the context of drug development, the solid-state stability is paramount. Many pharmaceutical compounds can exist in multiple crystalline forms, a phenomenon known as polymorphism.[9] Different polymorphs of the same compound can have distinct thermodynamic stabilities, melting points, solubilities, and bioavailabilities. The thermodynamically most stable form is generally desired for drug formulation to prevent conversion from a metastable form during storage, which could alter the drug's properties. X-ray crystallography is the definitive method for elucidating the crystal packing and identifying polymorphs, while techniques like Differential Scanning Calorimetry (DSC) are crucial for identifying and quantifying their relative stabilities.[9]

Environmental Factors
  • Temperature: Temperature can shift chemical equilibria, including tautomerism and monomer-dimer equilibria, which in turn affects stability.[10] Thermal stress testing is a core component of stability studies.

  • pH: The stability of pyridone derivatives can be pH-dependent, especially in aqueous solutions. In acidic conditions below pH 4.5, the equilibrium may shift, potentially impacting stability.[11]

  • Light (Photostability): Pyridone systems can be susceptible to photodegradation. Exposure to UV or visible light may lead to the formation of degradants, necessitating protective packaging for formulated drugs.[11]

Experimental Assessment of Thermodynamic Stability

A multi-faceted experimental approach is required to characterize the thermodynamic stability of a compound thoroughly. The following techniques provide complementary information on thermal behavior, decomposition, and phase transitions.

ExperimentalWorkflow Start Synthesized 3-Isopropyl-2-Pyridone Derivative DSC Differential Scanning Calorimetry (DSC) Start->DSC Determine Tm, ΔH, identify polymorphs TGA Thermogravimetric Analysis (TGA) Start->TGA Determine Td, assess mass loss XRD Powder X-Ray Diffraction (PXRD) Start->XRD Characterize crystal structure, identify phases Comp Computational Modeling (DFT) Start->Comp Predict tautomer energies, relative stabilities Data Data Integration & Stability Profile DSC->Data TGA->Data XRD->Data Comp->Data

Caption: Integrated workflow for stability assessment.

Differential Scanning Calorimetry (DSC)

DSC is a cornerstone technique for thermal analysis in the pharmaceutical industry.[12] It measures the difference in heat flow between a sample and a reference as a function of temperature, providing critical data on melting point (Tm), enthalpy of fusion (ΔH), and solid-solid transitions.[13]

  • Causality: A higher, sharper melting point generally indicates greater thermodynamic stability of the crystal lattice.[9] The presence of multiple melting peaks or complex thermal events can signify the existence of polymorphs or impurities. By quantifying the Gibbs free energy as a function of temperature, DSC can determine the relative stability of different polymorphic forms.[9]

Table 1: Illustrative DSC Data for Two Polymorphs

ParameterPolymorph A (Metastable)Polymorph B (Stable)Significance
Onset of Melting155 °C175 °CHigher onset indicates greater thermal stability.
Melting Point (Tm)160 °C180 °CA key identifier for a specific crystalline form.
Enthalpy of Fusion (ΔHfus)80 J/g100 J/gReflects the energy required to break the crystal lattice.
  • Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard. This ensures the accuracy and reliability of the measurements.

  • Sample Preparation: Accurately weigh 2-5 mg of the 3-isopropyl-2-pyridone derivative into a clean, non-reactive aluminum pan. Crimp the pan with a lid to ensure good thermal contact and prevent sample loss.

  • Method Setup: Place the sample pan and an empty, sealed reference pan into the DSC cell.

  • Thermal Program: Heat the sample at a controlled rate, typically 10 °C/min, under a nitrogen purge (e.g., 50 mL/min) to prevent oxidative degradation.[14] The temperature range should encompass all expected thermal events, typically from room temperature to well above the melting point (e.g., 25 °C to 250 °C).

  • Data Analysis: Analyze the resulting thermogram. Identify endothermic events (melting, transitions) and exothermic events (crystallization, decomposition). Integrate the melting peak to determine the Tm (peak maximum) and the ΔHfus (area under the peak).

  • Validation: Perform replicate runs (n=3) to ensure the reproducibility of the thermal events. The consistency of Tm and ΔHfus validates the data.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[15] It is essential for determining the thermal decomposition temperature (Td) and quantifying mass loss due to processes like dehydration, desolvation, or decomposition.[16][17]

  • Causality: TGA provides a clear picture of the temperature at which a compound begins to degrade.[18] A higher decomposition temperature is indicative of greater thermal stability. It can differentiate between the loss of volatiles (e.g., water or solvent) and the actual decomposition of the API.[15]

  • Calibration: Calibrate the TGA's balance using standard weights and verify the temperature accuracy using certified magnetic standards (e.g., Curie point standards).

  • Sample Preparation: Place an accurately weighed sample (5-10 mg) onto the TGA sample pan.

  • Method Setup: Position the pan in the TGA furnace.

  • Thermal Program: Heat the sample at a standard rate (e.g., 10 °C/min) under a controlled nitrogen atmosphere.[14]

  • Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of the major mass loss step is typically reported as the decomposition temperature (Td). The derivative of this curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

  • Validation: The baseline should be stable before and after the decomposition event. The residual mass at the end of the experiment should be noted and is often indicative of inorganic content or char formation.

Computational Chemistry in Stability Prediction

Alongside experimental work, computational methods, particularly Density Functional Theory (DFT), are powerful tools for predicting and understanding stability.[19] These methods can calculate the relative energies of different tautomers and conformers, providing insight into their intrinsic stability.[20]

  • Causality: By calculating the Gibbs free energy of the lactam and lactim tautomers, DFT can predict the equilibrium constant (KT) and determine which form is thermodynamically favored under specific conditions (e.g., in the gas phase or in a solvent continuum model).[19] This allows for a theoretical rationalization of experimental findings and can guide synthetic efforts toward more stable derivatives. Computational studies have been successfully used to investigate the tautomerism of 2-pyridone itself and various substituted analogues, showing good agreement with experimental data where available.[20][21]

Conclusion

The thermodynamic stability of 3-isopropyl-2-pyridone derivatives is a complex, multifactorial property governed primarily by the lactam-lactim tautomeric equilibrium and solid-state crystal packing. A rigorous assessment of this stability is non-negotiable in the drug development pipeline. This requires an integrated strategy that combines thermal analysis techniques like DSC and TGA, structural analysis via PXRD, and predictive computational modeling. By understanding the causality behind experimental choices and meticulously validating protocols, researchers can build a comprehensive stability profile, de-risk development, and ultimately design safer, more effective medicines based on the versatile 2-pyridone scaffold.

References

  • AIP Publishing. (2023). The 2-pyridone/2-hydroxypyridine tautomerism in gas phase: An excited state roaming reaction. The Journal of Chemical Physics. [Link]

  • ResearchGate. (n.d.). The 2-pyridone/2-hydroxypyridine tautomerism in gas phase: An excited state roaming reaction | Request PDF. [Link]

  • Chemistry Stack Exchange. (2019). Stability of 4-pyridone vs 4-pyridinol. [Link]

  • Royal Society of Chemistry. (2023). Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects. Organic & Biomolecular Chemistry. [Link]

  • Wayne State University. (n.d.). Tautomerization of Formamide, 2-Pyridone, and 4-Pyridone: An ab Initio Study. Schlegel Group. [Link]

  • YouTube. (2010). Hydroxypyridine-Pyridone Tautomerism. [Link]

  • TA Instruments. (n.d.). A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. [Link]

  • Royal Society of Chemistry. (2020). Chlorination and tautomerism: a computational and UPS/XPS study of 2-hydroxypyridine 2-pyridone equilibrium. [Link]

  • MDPI. (2024). New Yellow Azo Pyridone Derivatives with Enhanced Thermal Stability for Color Filters in Image Sensors. [Link]

  • TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. [Link]

  • ResearchGate. (n.d.). Effect of Substituents on the Tautomerism of Pyridone Nucleoside Analogs. [Link]

  • The Ivan Huc Group. (n.d.). Role of lactam vs. lactim tautomers in 2(1H)-pyridone catalysis of aromatic nucleophilic substitution. [Link]

  • ResolveMass Laboratories Inc. (2024). Differential Scanning Calorimetry (DSC Analysis): Key Applications. [Link]

  • ResolveMass Laboratories Inc. (2025). What is TGA Analysis? Principles and Applications. [Link]

  • ResearchGate. (n.d.). Comparative analysis of experimental methods for determining thermodynamic parameters of formation of multi-component molecular crystals: Benefits and limitations | Request PDF. [Link]

  • ChemTube3D. (n.d.). 2-Hydroxypyridine-Tautomerism. [Link]

  • Royal Society of Chemistry. (2022). Pyridine: the scaffolds with significant clinical diversity. [Link]

  • ResolveMass Laboratories Inc. (2026). Applications of Differential Scanning Calorimetry (DSC) Analysis. [Link]

  • SlideShare. (2022). The principle of thermogravimetric analysis and its applications. [Link]

  • ACS Publications. (n.d.). Computing Solvation Free Energies of Small Molecules with Experimental Accuracy. Journal of the American Chemical Society. [Link]

  • NIH National Library of Medicine. (n.d.). Thermodynamic Studies for Drug Design and Screening. [Link]

  • Mettler Toledo. (n.d.). Thermogravimetry and Gas Analysis, Part 1: Basic Principles and Overview. [Link]

  • ATA Scientific. (n.d.). CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY. [Link]

  • NIH National Library of Medicine. (n.d.). Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers. [Link]

  • Royal Society of Chemistry. (1968). Tautomeric pyridines. Part X. Effects of substituents on pyridone–hydroxypyridine equilibria and pyridone basicity. Journal of the Chemical Society B: Physical Organic. [Link]

  • NEWARE. (2024). The Principle and Application of Thermogravimetric (TG) Analysis. [Link]

  • NIH National Library of Medicine. (n.d.). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. [Link]

  • MDPI. (n.d.). New Physicochemical Methodology for the Determination of the Surface Thermodynamic Properties of Solid Particles. [Link]

  • NIH National Library of Medicine. (2016). The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit. [Link]

  • PubMed. (2021). Pyridones in drug discovery: Recent advances. [Link]

  • Reddit. (2022). Help with AAMC FL3 Question?. [Link]

Sources

Foundational

Technical Guide: pKa Values and Ionization of 3-Isopropylpyridin-2(1H)-one

Executive Summary 3-Isopropylpyridin-2(1H)-one is a substituted heterocyclic scaffold critical in medicinal chemistry, particularly as a bioisostere for amide bonds and a core fragment in kinase inhibitors.[1][2][3] Its...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Isopropylpyridin-2(1H)-one is a substituted heterocyclic scaffold critical in medicinal chemistry, particularly as a bioisostere for amide bonds and a core fragment in kinase inhibitors.[1][2][3] Its physicochemical behavior is defined by a distinct lactam-lactim tautomerism and dual ionization sites.[1][3]

This guide provides a rigorous analysis of its ionization constants (


), structural dynamics, and experimental characterization.[3] While specific experimental data for the 3-isopropyl derivative is often proprietary, this guide synthesizes authoritative data from the parent compound (pyridin-2(1H)-one) and established Structure-Activity Relationship (SAR) principles to provide high-confidence predicted values.[1][2][3]
Key Physicochemical Profile
ParameterValue / PredictionContext
Dominant Tautomer Lactam (2-Pyridone) Favored in solid state and polar solvents (

).[1][2][3]
Acidic

(Deprotonation)
11.7 – 11.9 (Predicted)Weak acid.[2][3] The NH proton is removed.[1][3] Slightly less acidic than parent (11.65) due to +I effect.[1][3]
Basic

(Protonation)
0.8 – 1.2 (Predicted)Very weak base.[2][3] Protonation occurs at the carbonyl oxygen.[1][3]
LogP (Lipophilicity) ~1.2 – 1.5 Increased lipophilicity over parent (LogP -0.[1][2][3]6) due to isopropyl group.[1][3]

Structural Analysis & Tautomeric Equilibrium

The ionization behavior of 3-isopropylpyridin-2(1H)-one cannot be understood without first addressing its tautomerism.[1][2][3] Unlike phenols, 2-pyridones exist predominantly in the oxo-form (lactam) rather than the hydroxy-form (lactim).[1][3]

The Lactam-Lactim Equilibrium

The compound exists in equilibrium between 3-isopropylpyridin-2(1H)-one (Lactam) and 3-isopropyl-2-hydroxypyridine (Lactim).[1][2][3]

  • Electronic Factors: The resonance stabilization energy of the amide-like lactam structure competes with the aromaticity of the pyridine ring.[1][3] In water, the dipolar lactam is heavily favored.[3]

  • Steric Impact of 3-Isopropyl: The bulky isopropyl group at position 3 exerts steric pressure on the adjacent functional group.[1][3] In the lactam form, it may hinder the planar hydrogen-bonding network typically seen in pyridone dimers, potentially increasing solubility in organic solvents compared to the methyl analog.[3]

Ionization Pathways

The compound is amphoteric but with widely separated


 values.[1][3]
  • Cation Formation (

    
    ):  Protonation occurs on the oxygen  atom, not the nitrogen.[3] The resulting cation is resonance-stabilized.[1][3]
    
  • Anion Formation (

    
    ):  Deprotonation occurs at the ring nitrogen  (N-H), yielding an aromatic anion.[3]
    

Tautomerism Cation Cationic Form (O-Protonated) pH < 1 Lactam Neutral Lactam (Dominant) 3-Isopropylpyridin-2(1H)-one Cation->Lactam -H+ (pKa ~0.9) Lactam->Cation +H+ Lactim Neutral Lactim (Minor) 3-Isopropyl-2-hydroxypyridine Lactam->Lactim Tautomerism (Solvent Dependent) Anion Anionic Form (N-Deprotonated) pH > 12 Lactam->Anion -H+ (pKa ~11.8) Anion->Lactam +H+

Figure 1: Ionization and tautomeric pathways.[1][3][4] The equilibrium heavily favors the Neutral Lactam in aqueous media.[3]

pKa Values: Mechanistic Derivation

Experimental values for the parent 2-pyridone are well-established.[1][2][3] We derive the values for the 3-isopropyl derivative by applying the Hammett Equation and inductive substituent effects.

Acidic pKa (N-H Deprotonation)[1][3]
  • Parent 2-Pyridone:

    
     [1].[1][3]
    
  • Substituent Effect (+I): The isopropyl group is an electron-donating alkyl group (Inductive effect, +I).[1][3]

  • Mechanism: The +I effect increases electron density on the ring.[3] Upon deprotonation, the resulting negative charge on the nitrogen/oxygen system is slightly destabilized by this extra electron density (compared to the unsubstituted parent).[3]

  • Result: The conjugate base is less stable, making the acid weaker .[3]

  • Predicted Value:

    
    .[1][2][3]
    
Basic pKa (Carbonyl Oxygen Protonation)[1][3]
  • Parent 2-Pyridone:

    
     [2].[1][3]
    
  • Substituent Effect (+I): The electron-donating isopropyl group stabilizes the developing positive charge on the cation.[1][3]

  • Mechanism: Protonation forms a resonance-stabilized cation.[1][2][3] The +I effect helps disperse the positive charge, making the base stronger (easier to protonate).[3]

  • Result: The

    
     shifts slightly upward.[1][3]
    
  • Predicted Value:

    
    .[1][2][3]
    
SpeciesReactionParent pKa (Exp)3-Isopropyl pKa (Pred)
Cation

0.750.9 ± 0.2
Neutral

11.6511.8 ± 0.2

Experimental Protocols for Determination

Due to the extreme ranges of these


 values (very low and very high), standard potentiometry is often insufficient for the basic 

.[3] A dual-method approach is required.
Method A: Potentiometric Titration (For Acidic pKa)

Suitable for determining the


 of the N-H group (~11.8).[3]

Reagents:

  • 0.01 M 3-Isopropylpyridin-2(1H)-one (dissolved in 10% Methanol/Water to ensure solubility).

  • 0.1 M Carbonate-free NaOH (Titrant).[1][3]

  • 0.1 M HCl (for back-titration).[1][3]

  • Inert Gas (

    
     or 
    
    
    
    ) purge.[1][3]

Protocol:

  • Calibration: Calibrate the glass electrode using pH 7.0, 10.0, and 12.0 buffers (essential for high pH accuracy).

  • Dissolution: Dissolve 5-10 mg of compound in 20 mL of degassed solvent. Maintain ionic strength (

    
     M KCl).[1][3][5]
    
  • Titration: Titrate with 0.1 M NaOH in 5 µL increments.

  • Analysis: Plot pH vs. Volume. Use the Gran Plot method to determine the equivalence point and calculate

    
     using the Henderson-Hasselbalch equation.[1][3]
    
    • Note: At pH > 11.5, glass electrode error ("alkaline error") must be corrected.[3]

Method B: UV-Vis Spectrophotometric Titration (For Basic pKa)

Potentiometry fails below pH 2.[1][3] UV-Vis is necessary to observe the spectral shift between the protonated cation and the neutral lactam.[1][3]

Protocol:

  • Stock Solution: Prepare a

    
     solution of the compound.
    
  • Buffer Series: Prepare a series of buffers ranging from pH 3.0 down to

    
     (using H2SO4 concentrations).
    
  • Measurement: Record UV spectra (200–400 nm) for each sample.

  • Data Processing:

    • Identify the isosbestic point (indicating a two-component equilibrium).[1][3]

    • Track the absorbance change at

      
       (typically shifting from ~295 nm to ~280 nm upon protonation).[3]
      
    • Plot Absorbance vs. pH (or Hammett acidity function

      
      ).[1][3]
      
    • Fit to the sigmoidal Boltzmann equation to extract the inflection point (

      
      ).[3]
      

Experiment Start Start: Pure Compound Choice Select Method based on Target pKa Start->Choice Potent Potentiometric Titration (Target: Acidic pKa ~11.8) Choice->Potent Acidic Group UV UV-Vis Spectrophotometry (Target: Basic pKa ~0.9) Choice->UV Basic Group HighPH Calibrate pH 10-13 (Correct for Alkaline Error) Potent->HighPH Gran Gran Plot Analysis HighPH->Gran Result Calculate pKa Gran->Result AcidSol Prepare H2SO4 series (pH 3.0 to H0 -2.0) UV->AcidSol Spec Measure Absorbance Shift (λmax shift) AcidSol->Spec Spec->Result

Figure 2: Decision tree for experimental pKa determination.

Pharmaceutical Implications[2][3][5][6]

Solubility and Lipophilicity

The 3-isopropyl group significantly increases lipophilicity compared to the parent pyridone.[1][3]

  • LogD (pH 7.4): The compound is neutral at physiological pH.[3] LogD

    
     LogP 
    
    
    
    1.2.[1][3]
  • Permeability: The neutral lactam form has high membrane permeability.[1][3]

  • Solubility: While the parent pyridone is water-soluble, the 3-isopropyl derivative has reduced aqueous solubility but enhanced solubility in lipid formulations.[1][3]

Bioisosterism

In drug design, 3-isopropylpyridin-2(1H)-one is often used as a bioisostere for an amide bond (-CO-NH-).[1][2][3] The rigid ring structure locks the "amide" in a cis-conformation, which can improve binding affinity to protein targets (e.g., kinase hinge regions) by reducing the entropic penalty of binding.[3]

References

  • IUPAC Digitized pKa Dataset. Dissociation Constants of Organic Bases in Aqueous Solution.[1][3] (Parent compound Pyridin-2(1H)-one, pKa 11.65).[1][2][3]

    • Source: [1][3]

  • PubChem Compound Summary.

    • Source: [1][3]

  • Williams, R. (2022). pKa Data Compiled.[1][3][6] (Comprehensive list of heterocyclic pKa values including pyridine derivatives).

    • Source: [1][3]

  • Beak, P., et al. (1980). "Displacement of Protomeric Equilibria by Self-Association: Hydroxypyridine-Pyridone Isomer Pairs."[1][3] Journal of Organic Chemistry. (Foundational text on pyridone tautomerism).

    • Source: [1][3]

Sources

Exploratory

Potential Pharmaceutical Applications of 3-Isopropylpyridin-2(1H)-one Scaffolds

[1][2] Executive Summary The 3-Isopropylpyridin-2(1H)-one scaffold represents a highly specialized "privileged structure" in modern medicinal chemistry.[1] Distinguished by its amphiphilic nature—combining a polar, hydro...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

The 3-Isopropylpyridin-2(1H)-one scaffold represents a highly specialized "privileged structure" in modern medicinal chemistry.[1] Distinguished by its amphiphilic nature—combining a polar, hydrogen-bonding lactam core with a spatially defined hydrophobic isopropyl anchor—this moiety serves as a critical pharmacophore in the design of kinase inhibitors, viral polymerase antagonists, and GPCR ligands.

This technical guide analyzes the physicochemical utility of this scaffold, detailing its application in Fragment-Based Drug Discovery (FBDD) and providing a validated protocol for its synthesis and functionalization.

Structural & Physicochemical Analysis[1]

The Pharmacophore Triad

The pharmaceutical potency of 3-isopropylpyridin-2(1H)-one stems from three distinct structural features that allow it to navigate the "Goldilocks zone" of ligand-protein binding:

  • The Lactam Warhead (2-Pyridone Core):

    • Function: Acts as a bidentate hydrogen-bonding motif.[1] The N-H serves as a donor, while the Carbonyl (C=O) serves as an acceptor.

    • Biological Relevance: Mimics the peptide bond, allowing it to interact with backbone amides in protein active sites (e.g., the hinge region of kinases).

    • Tautomerism: Exists primarily in the 2-pyridone (lactam) form rather than the 2-hydroxypyridine (lactim) form in physiological solution, ensuring stable binding kinetics.[1]

  • The 3-Isopropyl Anchor:

    • Function: Provides a bulky, branched hydrophobic group adjacent to the polar core.[1]

    • Mechanism: The isopropyl group restricts bond rotation (atropisomerism control) and fills lipophilic "gatekeeper" pockets or hydrophobic clefts often found adjacent to catalytic sites.[1]

    • Bioisosterism: Serves as a metabolic stable bioisostere for ortho-substituted phenols or phenyl rings, reducing oxidative metabolism liabilities (e.g., quinone formation).[1]

  • Electronic Modulation:

    • The electron-deficient pyridine ring can participate in

      
      -stacking interactions with aromatic residues (Phe, Tyr, Trp) in the binding pocket.[1]
      
Physicochemical Profile (Calculated)
PropertyValueImplication for Drug Design
MW ~137.18 DaIdeal for Fragment-Based Drug Discovery (Rule of 3 compliant).[1]
cLogP ~1.2 - 1.5Optimal lipophilicity for membrane permeability without solubility issues.[1]
H-Bond Donors 1Specific interaction with receptor backbone carbonyls.[1]
H-Bond Acceptors 1Specific interaction with receptor backbone amines.[1]
TPSA ~32.8 ŲHigh oral bioavailability potential.[1]

Therapeutic Applications & Mechanisms[1][3][4]

Kinase Inhibition (p38 MAPK & MEK)

The 2-pyridone motif is a classic "hinge binder."[1] In the context of Mitogen-Activated Protein Kinases (MAPK), the 3-isopropyl group plays a pivotal role in selectivity.[1]

  • Mechanism: The lactam binds to the ATP-binding hinge region (e.g., Met109 in p38

    
    ).[1] The 3-isopropyl group is positioned to point towards the "gatekeeper" residue or the hydrophobic back-pocket (selectivity pocket).[1]
    
  • Advantage: Unlike linear alkyl chains, the branched isopropyl group creates a steric clash with smaller pockets in off-target kinases, thereby enhancing selectivity for the target kinase.[1]

Viral Replication Inhibition (HIV NNRTIs)

Pyridinone derivatives have been extensively explored as Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs).[1]

  • Mechanism: These compounds bind to an allosteric hydrophobic pocket on the HIV-1 reverse transcriptase enzyme, distinct from the active site.[1]

  • Role of Isopropyl: The 3-isopropyl group acts as a "wedge," locking the enzyme in an inactive conformation by filling a specific hydrophobic sub-pocket (Val179/Leu100 region).[1]

GPCR Ligands (P2X7 Antagonists)

The scaffold is utilized in developing antagonists for the P2X7 receptor, a key target in inflammatory pathways.

  • Application: The 3-isopropylpyridin-2(1H)-one serves as a core template.[1] Substitutions at the 4- and 6-positions allow the molecule to extend into the extracellular vestibule of the receptor, while the isopropyl group anchors the core in the transmembrane domain interface.[1]

Experimental Protocols

Synthesis: One-Pot Cyclocondensation

Reference: Adapted from J. Org.[1] Chem. (See Ref [1])

Objective: Synthesis of 4-amino-3-isopropylpyridin-2(1H)-one (a versatile intermediate).

Reagents:

  • Ethyl cyanoacetate[1]

  • Isobutyraldehyde (Source of isopropyl group)

  • Ammonium Acetate (

    
    )[1]
    
  • Solvent: Ethanol (EtOH)

Step-by-Step Methodology:

  • Reagent Prep: In a round-bottom flask, dissolve Ethyl cyanoacetate (1.0 eq) and Isobutyraldehyde (1.0 eq) in Ethanol.

  • Cyclization Trigger: Add Ammonium Acetate (solid, 3-5 eq). The excess ammonia source is critical for the dual C-N bond formation.[1]

  • Reflux: Heat the mixture to reflux (

    
    ) for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).
    
  • Workup: Cool to room temperature. The product often precipitates directly.[1]

  • Purification: Filter the solid. Wash with cold ethanol and diethyl ether.[1] If no precipitate forms, concentrate in vacuo and recrystallize from EtOH/Water.[1]

  • Validation: Confirm structure via

    
    -NMR (Look for isopropyl doublet at 
    
    
    
    ppm and septet at
    
    
    ppm).[1]
Fragment Screening Assay (SPR)

Objective: Validate binding affinity of the scaffold to a target protein (e.g., p38


) using Surface Plasmon Resonance (SPR).
  • Immobilization: Immobilize biotinylated p38

    
     kinase onto a Streptavidin (SA) sensor chip.[1] Target density: ~2000 RU.[1]
    
  • Preparation: Dissolve 3-isopropylpyridin-2(1H)-one in 100% DMSO (100 mM stock). Dilute to running buffer (PBS-P+, 1% DMSO) to concentrations ranging from 10

    
    M to 500 
    
    
    
    M.
  • Injection: Inject samples at 30

    
    L/min for 60 seconds (association) followed by 120 seconds dissociation.
    
  • Analysis: Fit sensorgrams to a 1:1 steady-state affinity model. The rapid on/off rate is characteristic of low-molecular-weight fragments.[1]

Visualizations

Scaffold Pharmacophore Map

This diagram illustrates how the 3-isopropylpyridin-2(1H)-one scaffold interacts within a theoretical kinase binding pocket.[1]

Pharmacophore Scaffold 3-Isopropylpyridin-2(1H)-one (Scaffold) Hinge Kinase Hinge Region (Backbone Amides) Scaffold->Hinge H-Bond Donor (NH) H-Bond Acceptor (C=O) Gatekeeper Gatekeeper Residue (Hydrophobic Pocket) Scaffold->Gatekeeper Hydrophobic Interaction (3-Isopropyl Group) Solvent Solvent Front (Polar Interactions) Scaffold->Solvent 4/5/6-Position Substitutions

Caption: Figure 1: Pharmacophore mapping of the scaffold. The 3-isopropyl group anchors the molecule via hydrophobic interactions, while the lactam core engages the protein hinge.[1]

Synthesis Workflow Logic

The logical flow of the one-pot synthesis described in Section 3.1.

Synthesis Aldehyde Isobutyraldehyde (Isopropyl Source) Reaction Cyclocondensation (Reflux, EtOH, 4-6h) Aldehyde->Reaction Ester Ethyl Cyanoacetate (Scaffold Backbone) Ester->Reaction Ammonia Ammonium Acetate (Nitrogen Source) Ammonia->Reaction Intermediate Knoevenagel Condensation Reaction->Intermediate Transient Product 4-Amino-3-isopropyl- pyridin-2(1H)-one Intermediate->Product Cyclization

Caption: Figure 2: One-pot synthesis logic. Ammonium acetate drives the formation of the pyridine ring, incorporating the isopropyl group from the aldehyde precursor.

References

  • One-Pot Cyclocondensation Approach to Form 4-Amino-2-Pyridones via Ammonium Acetate as a Nitrogen Source. Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][1]

  • Recent Advances of Pyridinone in Medicinal Chemistry. Source: Frontiers in Chemistry / PMC URL:[Link]

  • Discovery of 2-{3-[2-(1-isopropyl-3-methyl-1H-1,2-4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-9-yl]-1H-pyrazol-1-yl}-2-methylpropanamide (GDC-0032). Note: Illustrates the utility of isopropyl-heterocycles in PI3K inhibition.[1][2] Source: Journal of Medicinal Chemistry URL:[Link][1]

  • Pyridinone-based inhibitors of HIV-1 Reverse Transcriptase. Source: Journal of Medicinal Chemistry (General Reference for NNRTI scaffold utility) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Scalable Synthesis of 3-Isopropylpyridin-2(1H)-one: Application Notes and Protocols for Researchers

Introduction: The Significance of 3-Isopropylpyridin-2(1H)-one in Drug Discovery and Development 3-Isopropylpyridin-2(1H)-one and its derivatives represent a privileged scaffold in modern medicinal chemistry. The unique...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 3-Isopropylpyridin-2(1H)-one in Drug Discovery and Development

3-Isopropylpyridin-2(1H)-one and its derivatives represent a privileged scaffold in modern medicinal chemistry. The unique structural and electronic properties of the 2-pyridone ring, combined with the lipophilic isopropyl substituent at the 3-position, make this moiety a critical component in a diverse array of biologically active molecules. Its presence in pharmaceutical candidates targeting a range of therapeutic areas, including but not limited to oncology, virology, and neurodegenerative diseases, underscores the urgent need for robust and scalable synthetic routes to access this key intermediate.

This comprehensive guide is designed for researchers, scientists, and drug development professionals, providing detailed, field-proven protocols for the scalable synthesis of 3-Isopropylpyridin-2(1H)-one. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles and strategic considerations that inform each protocol, empowering researchers to not only replicate these methods but also to adapt and troubleshoot them for their specific needs.

Two distinct and scalable synthetic strategies will be detailed:

  • Protocol 1: A Cross-Coupling Approach via a Halogenated Pyridone Intermediate. This robust method relies on the synthesis of a 3-bromo-2-pyridone precursor, followed by a palladium-catalyzed Suzuki-Miyaura coupling to introduce the isopropyl group. This approach offers high functional group tolerance and is amenable to large-scale production.

  • Protocol 2: A Convergent Strategy Employing Grignard Addition to a Pyridone Ketone. This alternative route involves the synthesis of a 3-acetyl-2-pyridone derivative, followed by a Grignard reaction with methylmagnesium bromide to form a tertiary alcohol, which is subsequently reduced to the desired isopropyl group. This method provides a valuable alternative with different starting materials and strategic considerations.

By presenting these detailed protocols, complete with mechanistic insights, quantitative data, and visual workflows, this guide aims to accelerate research and development efforts that rely on the efficient and scalable production of 3-Isopropylpyridin-2(1H)-one.

Protocol 1: Scalable Synthesis via Suzuki-Miyaura Cross-Coupling

This protocol is a highly reliable and scalable method for the synthesis of 3-Isopropylpyridin-2(1H)-one. The strategy is predicated on the initial synthesis of a stable, halogenated pyridone intermediate, 3-bromo-2-hydroxypyridine, which is then coupled with an isopropylboronic acid derivative using a palladium catalyst.

Causality and Strategic Considerations:

The choice of a Suzuki-Miyaura cross-coupling reaction is deliberate for several key reasons. This reaction is renowned for its mild conditions, broad functional group compatibility, and the commercial availability of a wide range of boronic acids and their esters.[1][2] The use of a stable, crystalline 3-bromo-2-hydroxypyridine intermediate allows for easy purification and handling on a large scale.[3] The final demethylation step is a well-established and high-yielding transformation.[4][5]

Experimental Workflow Diagram:

Protocol1 cluster_step1 Step 1: Synthesis of 3-Bromo-2-hydroxypyridine cluster_step2 Step 2: O-Methylation cluster_step3 Step 3: Suzuki-Miyaura Coupling cluster_step4 Step 4: Demethylation A 2-Amino-3-bromopyridine B Diazotization (NaNO₂, H₂SO₄, 0 °C) A->B C 3-Bromo-2-hydroxypyridine B->C D 3-Bromo-2-hydroxypyridine E Methylation (e.g., (CH₃)₂SO₄, Base) D->E F 3-Bromo-2-methoxypyridine E->F G 3-Bromo-2-methoxypyridine I Pd Catalyst, Base (e.g., Pd(dppf)Cl₂, K₂CO₃) G->I H Isopropylboronic acid pinacol ester H->I J 3-Isopropyl-2-methoxypyridine I->J K 3-Isopropyl-2-methoxypyridine L Demethylation (e.g., L-selectride or BBr₃) K->L M 3-Isopropylpyridin-2(1H)-one L->M Protocol2 cluster_step1 Step 1: Synthesis of 3-Acetyl-2-methoxypyridine cluster_step2 Step 2: Grignard Reaction cluster_step3 Step 3: Dehydration & Reduction cluster_step4 Step 4: Demethylation A 2-Chloro-3-acetylpyridine B Sodium methoxide A->B Nucleophilic Aromatic Substitution C 3-Acetyl-2-methoxypyridine B->C D 3-Acetyl-2-methoxypyridine E Methylmagnesium bromide D->E F 2-(2-methoxy-3-pyridyl)propan-2-ol E->F G 2-(2-methoxy-3-pyridyl)propan-2-ol H Dehydration then Catalytic Hydrogenation (e.g., H₂, Pd/C) G->H I 3-Isopropyl-2-methoxypyridine H->I J 3-Isopropyl-2-methoxypyridine K Demethylation (e.g., L-selectride or BBr₃) J->K L 3-Isopropylpyridin-2(1H)-one K->L

Sources

Method

Application Note: Regioselective Functionalization of 3-Isopropylpyridin-2(1H)-one at the 5-Position

Executive Summary The 3-isopropylpyridin-2(1H)-one scaffold is a privileged pharmacophore, frequently serving as the core hinge-binding motif in kinase inhibitors (e.g., p38 MAP kinase inhibitors) and non-nucleoside reve...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3-isopropylpyridin-2(1H)-one scaffold is a privileged pharmacophore, frequently serving as the core hinge-binding motif in kinase inhibitors (e.g., p38 MAP kinase inhibitors) and non-nucleoside reverse transcriptase inhibitors. While the C3-isopropyl group provides critical hydrophobic contacts and metabolic stability, it sterically occludes the C3 and C4 positions. Consequently, the C5-position represents the primary vector for expanding chemical space, allowing for the introduction of solubilizing groups or biaryl motifs to access adjacent hydrophobic pockets.

This guide details the validated protocols for functionalizing the C5-position. We prioritize the Halogenation-Cross Coupling sequence due to its reliability in scale-up, while also providing a protocol for Direct C-H Activation for late-stage diversification.

Mechanistic Grounding & Regioselectivity

To successfully functionalize this scaffold, one must understand its electronic "personality." Pyridin-2(1H)-ones are amphoteric and tautomeric, though the keto-form dominates in solution.

  • Electronic Bias: The nitrogen lone pair donates electron density into the ring, making C3 and C5 electron-rich and susceptible to Electrophilic Aromatic Substitution (EAS).

  • The Steric Blockade: In unsubstituted pyridones, C3 is often kinetically favored for EAS. However, the bulky isopropyl group at C3 effectively shuts down this pathway.

  • The Result: Electrophiles are funneled exclusively to the C5-position , para to the carbonyl and meta to the nitrogen. This inherent regiocontrol simplifies purification, provided the reaction conditions prevent over-halogenation.

Strategic Workflow

The following decision tree illustrates the synthetic pathways covered in this note.

G Start 3-Isopropylpyridin-2(1H)-one Decision Select Strategy Start->Decision RouteA Route A: Classical EAS (High Reliability) Decision->RouteA Scale-up / Diversity RouteB Route B: Direct C-H Activation (Atom Economy) Decision->RouteB Late-stage / Speed Bromination Step 1: C5-Bromination (NBS/DMF or HFIP) RouteA->Bromination Alkenylation Pd-Catalyzed Oxidative Alkenylation RouteB->Alkenylation Suzuki Step 2: Suzuki-Miyaura Coupling Bromination->Suzuki Product C5-Functionalized Target Suzuki->Product Alkenylation->Product

Figure 1: Strategic decision tree for C5-functionalization. Route A is the industry standard for library generation; Route B is emerging for rapid analoging.

Protocol A: Regioselective C5-Bromination (The Gateway)

This is the most robust entry point. While elemental bromine (


) can be used, it often leads to messy reaction mixtures and handling issues. N-Bromosuccinimide (NBS)  is the reagent of choice for its controlled release of electrophilic bromine.
Method 1: Standard Conditions (DMF/Acetonitrile)

Best for: Routine synthesis on gram scale.

Reagents:

  • Substrate: 3-Isopropylpyridin-2(1H)-one (1.0 equiv)

  • Reagent: NBS (1.05 equiv)

  • Solvent: DMF or Acetonitrile (

    
    )
    
  • Temperature:

    
    
    

Procedure:

  • Dissolve 3-isopropylpyridin-2(1H)-one in DMF (0.5 M concentration).

  • Cool the solution to

    
     in an ice bath.
    
  • Add NBS portion-wise over 15 minutes. Note: Rapid addition can cause localized over-concentration and minor side products.

  • Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitor: TLC (50% EtOAc/Hexane) or LCMS. Look for the characteristic 1:1 isotopic doublet of Bromine (

    
     and 
    
    
    
    ).
  • Workup: Dilute with water. The product often precipitates as a solid. Filter and wash with water. If no precipitate, extract with EtOAc, wash with brine (3x to remove DMF), dry over

    
    , and concentrate.
    
Method 2: The "Expert" Modification (HFIP Solvent)

Best for: Difficult substrates or when strict regioselectivity is required. Recent literature suggests 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) acts as a hydrogen-bond donor solvent that activates NBS while stabilizing the transition state, significantly enhancing regioselectivity and yield [1].

Procedure:

  • Dissolve substrate in HFIP (0.2 M).

  • Add NBS (1.0 equiv) at RT.

  • Stir for 15–30 mins. (Reaction is significantly faster in HFIP).

  • Workup: Evaporate HFIP (can be recovered). Purify residue via silica gel chromatography.

Protocol B: Suzuki-Miyaura Cross-Coupling at C5

Once the 5-bromo intermediate is secured, Suzuki coupling is the primary method for carbon-carbon bond formation.

Critical Consideration: Unprotected pyridones can poison Palladium catalysts due to coordination via the nitrogen or oxygen. However, using Pd(dppf)Cl2 and higher temperatures often overcomes this without requiring a protection step [2].

Reagents:

  • Substrate: 5-Bromo-3-isopropylpyridin-2(1H)-one (1.0 equiv)

  • Boronic Acid/Ester:

    
     or 
    
    
    
    (1.2 equiv)
  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     or 
    
    
    
    (3.0 equiv)
  • Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Protocol:

  • Degassing: In a reaction vial, combine the 5-bromo substrate, boronic acid, and base in the solvent mixture. Sparge with Nitrogen or Argon for 10 minutes. Oxygen removal is critical to prevent homocoupling of the boronic acid.

  • Catalyst Addition: Add the Pd catalyst quickly under a stream of inert gas. Seal the vial.

  • Reaction: Heat to 90–100°C for 4–16 hours.

  • Workup: Cool to RT. Filter through a pad of Celite to remove Pd black. Wash the pad with MeOH or EtOAc. Concentrate the filtrate.

  • Purification: Flash chromatography (DCM/MeOH gradients are usually required due to the polarity of the pyridone).

Data Summary: Catalyst Performance

Catalyst Ligand Type Yield (Typical) Notes
Pd(dppf)Cl2 Bidentate (Ferrocene) 85-95% Recommended. Robust against heteroatom poisoning.
Pd(PPh3)4 Monodentate 40-60% Often fails due to oxidative addition issues with electron-rich rings.

| Pd(OAc)2 + XPhos | Dialkylbiaryl | 80-90% | Excellent for sterically hindered boronic acids. |

Protocol C: Direct C-H Alkenylation (Advanced)

For introducing vinyl groups (e.g., acrylates) without a halogenation step, Pd-catalyzed oxidative coupling is effective. This reaction exploits the electron-rich nature of C5 [3].

Mechanism:


 coordinates to the pyridone, activates the C5-H bond, inserts the alkene, and undergoes 

-hydride elimination.

Protocol:

  • Mix: Substrate (1 equiv), Ethyl Acrylate (2 equiv),

    
     (10 mol%), and 
    
    
    
    (1 equiv, oxidant) or
    
    
    / Air.
  • Solvent: DMF or DMSO/Pivalic Acid.

  • Heat: 110°C for 24 hours.

  • Note: This route is less scalable than Suzuki coupling due to the cost of oxidants and purification challenges but is excellent for rapid analog generation.

Troubleshooting & Quality Control

Common Pitfall: N- vs. O-Alkylation

If you attempt to alkylate the nitrogen (e.g., with methyl iodide) before C5 functionalization, be aware that pyridones can react at the Oxygen (forming a pyridine ether) or the Nitrogen.

  • To favor N-alkylation: Use

    
     in DMF or LiH in THF.
    
  • To favor O-alkylation: Use

    
     and alkyl halide (The "Silver Effect").
    
Analytical Validation
  • 1H NMR (DMSO-d6):

    • Starting Material: Look for the isopropyl methine septet (~3.0 ppm) and methyl doublets. The C4, C5, C6 protons appear as a complex pattern.

    • 5-Bromo Product: The C5 proton disappears. You will see two distinct singlets (or narrow doublets,

      
      ) for H4 and H6. H6 will be significantly deshielded (~7.8 - 8.2 ppm)  due to proximity to the Nitrogen and the Bromine.
      

References

  • Tang, R.-J., Milcent, T., & Crousse, B. (2018).[1] Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol. The Journal of Organic Chemistry, 83(2), 930–938.[1]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational review establishing Pd(dppf)Cl2 utility).

  • Hirano, K., Phense, S., & Miura, M. (2019). A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic, directing group and steric controls. Chemical Science, 10, 8546-8557.

  • Li, C., et al. (2026). Direct Regioselective C-3 Halogenation of Pyridines. Nature Synthesis, 5, 36–45.[2] (Context on halogenation mechanisms).

Sources

Application

Application Note: Regioselective Halogenation of 3-Isopropylpyridin-2(1H)-one

This Application Note provides a comprehensive technical guide for the halogenation of 3-Isopropylpyridin-2(1H)-one , a critical scaffold in the synthesis of atropisomeric KRAS G12C inhibitors (e.g., Sotorasib analogs)....

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the halogenation of 3-Isopropylpyridin-2(1H)-one , a critical scaffold in the synthesis of atropisomeric KRAS G12C inhibitors (e.g., Sotorasib analogs).

[1]

Introduction & Strategic Significance

3-Isopropylpyridin-2(1H)-one is a privileged intermediate in medicinal chemistry, particularly for constructing atropisomeric biaryl systems .[1] The bulky isopropyl group at the C3 position serves two critical functions:

  • Conformational Lock: It restricts rotation in downstream biaryl coupling products, enabling stable atropisomers (axial chirality) crucial for binding efficacy in targets like KRAS G12C.

  • Regiocontrol: It sterically blocks the highly reactive C3 position, directing Electrophilic Aromatic Substitution (EAS) almost exclusively to the C5 position .

This guide details the regioselective synthesis of 5-halo-3-isopropylpyridin-2(1H)-ones , essential precursors for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations.[1]

Mechanistic Insight & Regioselectivity

The 2-pyridone ring is an electron-rich heterocycle that exists in tautomeric equilibrium with 2-hydroxypyridine.[1][2] In the dominant amide form (2-pyridone), the ring is activated towards electrophiles at positions C3 and C5 due to the resonance contribution of the nitrogen lone pair and the carbonyl oxygen.

  • C3 Position: Typically the most nucleophilic site. However, in this substrate, the isopropyl group imposes severe steric hindrance (A-value ~2.2 kcal/mol), effectively shutting down EAS at this site.

  • C5 Position: The secondary nucleophilic site. With C3 blocked, C5 becomes the exclusive site for mono-halogenation under controlled conditions.[1]

  • C6 Position: Significantly less reactive.[3] Halogenation at C6 typically requires forcing conditions or prior activation (e.g., via N-oxide chemistry or lithiation), making C5-selectivity highly predictable.[1]

Reaction Pathway Diagram

G Substrate 3-Isopropylpyridin-2(1H)-one Complex σ-Complex Intermediate (C5 Attack) Substrate->Complex + X+ (from NBS/NCS/NIS) Product 5-Halo-3-Isopropylpyridin-2(1H)-one Complex->Product - H+ Byproduct Succinimide / HX Complex->Byproduct

Figure 1: Electrophilic Aromatic Substitution pathway favoring C5 halogenation due to C3 steric blocking.

Experimental Protocols

Protocol A: Bromination (Standard Library Scale)

Target: 5-Bromo-3-isopropylpyridin-2(1H)-one Reagent: N-Bromosuccinimide (NBS) Solvent: DMF or Acetonitrile (MeCN)[1]

Rationale: NBS provides a controlled source of electrophilic bromine (


). DMF promotes the reaction by stabilizing the polar transition state, while MeCN allows for easier workup via evaporation.

Step-by-Step Procedure:

  • Preparation: Charge a reaction vial with 3-isopropylpyridin-2(1H)-one (1.0 equiv) and anhydrous DMF (0.2 M concentration).

  • Addition: Cool the solution to 0 °C in an ice bath. Add NBS (1.05 equiv) portion-wise over 5 minutes to prevent exotherms.

  • Reaction: Remove the ice bath and stir at Room Temperature (RT) for 2–4 hours. Monitor by LCMS (Target [M+H]+: ~216/218).

  • Workup (Precipitation Method): Pour the reaction mixture into 10 volumes of ice-cold water. The product often precipitates as a solid. Filter and wash with water to remove succinimide and DMF.

  • Workup (Extraction Method): If no precipitate forms, dilute with EtOAc, wash 3x with water and 1x with brine. Dry over

    
     and concentrate.
    
  • Purification: Usually not required. If necessary, recrystallize from EtOH/Water or flash chromatography (0-10% MeOH in DCM).[1]

Protocol B: Chlorination (High Reactivity)

Target: 5-Chloro-3-isopropylpyridin-2(1H)-one Reagent: N-Chlorosuccinimide (NCS) Solvent: Acetonitrile (MeCN) or DMF[1]

Rationale: Chlorination is slower than bromination. Heating is often required to drive the reaction to completion.

Step-by-Step Procedure:

  • Preparation: Dissolve 3-isopropylpyridin-2(1H)-one (1.0 equiv) in MeCN (0.2 M).

  • Addition: Add NCS (1.1 equiv) in a single portion.

  • Reaction: Heat the mixture to 60 °C for 4–6 hours.

  • Monitoring: Check LCMS for conversion. If incomplete after 6 hours, add an additional 0.1 equiv of NCS.

  • Workup: Concentrate the MeCN in vacuo. Resuspend the residue in DCM/Water. Extract the aqueous layer with DCM. Combine organics, dry, and concentrate.[1][4][5]

Protocol C: Iodination (Cross-Coupling Precursor)

Target: 5-Iodo-3-isopropylpyridin-2(1H)-one Reagent: N-Iodosuccinimide (NIS) Solvent: DMF[1]

Rationale: Iodides are the most reactive substrates for subsequent Pd-catalyzed couplings.[1] NIS is preferred over elemental iodine for cleaner regioselectivity.

Step-by-Step Procedure:

  • Preparation: Dissolve substrate (1.0 equiv) in DMF (0.15 M).

  • Addition: Add NIS (1.1 equiv) at RT. Protect the reaction vessel from light (wrap in foil) to prevent radical side reactions.

  • Reaction: Stir at RT for 12–16 hours.

  • Quench: Add 10% aqueous sodium thiosulfate (

    
    ) solution to quench any residual iodine (indicated by a color change from brown/red to yellow/colorless).
    
  • Isolation: Extract with EtOAc as per Protocol A.

Optimization & Troubleshooting Guide

The following table summarizes conditions for optimizing yield and selectivity.

ParameterConditionOutcome / Note
Solvent DMF Best for Rate. High polarity stabilizes the charged intermediate.[1] Harder to remove.
MeCN Best for Workup. Easy to evaporate. Slower reaction rates than DMF.
AcOH Scalable. Good for multi-gram scale using elemental halogens (

).
Temperature 0 °C → RT Standard for NBS/NIS. Prevents over-halogenation.
60–80 °C Required for NCS (Chlorination) or unreactive substrates.
Stoichiometry 1.05 equiv Ideal. Excess (>1.2 eq) may lead to trace 5,6-dihalogenation.[1]
Catalyst TFA (5%) Accelerates reaction if sluggish (protonates carbonyl, increasing enol character).
Common Issues
  • Issue: Incomplete Conversion.

    • Fix: Add 5 mol% p-Toluenesulfonic acid (TsOH) or TFA. The acid catalyst promotes the tautomerization to the reactive hydroxypyridine form.

  • Issue: Polybromination.

    • Fix: Ensure strict temperature control at 0 °C during addition. Verify stoichiometry.

  • Issue: Product Solubility.

    • Fix: 5-Halo-2-pyridones can be poorly soluble in non-polar solvents.[1] Use mixtures of DCM/MeOH (9:1) for extractions.[5][6]

Safety & Handling

  • N-Halosuccinimides (NBS/NCS/NIS): Strong oxidizers and irritants. Store in a refrigerator and protect from moisture. Old/yellowed NBS should be recrystallized from water before use to ensure accurate stoichiometry.

  • DMF: Potent liver toxin and teratogen. Use only in a well-ventilated fume hood.[1]

  • Waste Disposal: All halogenated waste must be segregated. Quench iodine reactions with thiosulfate before disposal to prevent toxic iodine vapor release.

References

  • Regioselectivity in Pyridone Halogenation

    • Mechanism & Kinetics: "Electrophilic substitution in the pyridine series."[3] Journal of the Chemical Society, 1962 .

    • Context:

  • Sotorasib (AMG 510)

    • Application: "Discovery of Sotorasib, the First Inhibitor of KRAS(G12C) to Enter Clinical Development." Journal of Medicinal Chemistry, 2020.
    • Source: [J. Med.[7] Chem. 2020, 63, 22, 13684–13706]([Link]1]

  • General Halogenation Protocols

    • Methodology: "N-Bromosuccinimide in Organic Synthesis."[1][8] Organic Syntheses, 2021 .[1]

    • Source:

Sources

Method

Application Note: Peptide Coupling with 3-Isopropylpyridin-2(1H)-one Derivatives

The following Application Note and Protocol guide details the use of 3-Isopropylpyridin-2(1H)-one derivatives in peptide synthesis. Note on Nomenclature & Classification: The specific structure 3-Isopropylpyridin-2(1H)-o...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol guide details the use of 3-Isopropylpyridin-2(1H)-one derivatives in peptide synthesis.

Note on Nomenclature & Classification: The specific structure 3-Isopropylpyridin-2(1H)-one (also known as 3-isopropyl-2-pyridone ) belongs to the class of 2-hydroxypyridine (HOPO) derivatives. In peptide chemistry, these molecules function primarily as racemization-suppressing additives and active ester leaving groups , often serving as safer, more soluble alternatives to traditional benzotriazoles (HOBt, HOAt). The "3-isopropyl" substitution provides steric bulk, enhancing selectivity and suppressing racemization in demanding couplings (e.g., hindered amino acids or segment condensations).

Part 1: Executive Summary & Technical Rationale

The Challenge: Racemization in Hindered Couplings

Standard peptide coupling reagents (e.g., HBTU, HATU) rely on benzotriazole leaving groups (OBt, OAt) to form active esters. While effective, these reagents can suffer from:

  • Explosive Potential: HOBt and HOAt derivatives exhibit autocatalytic decomposition risks.

  • Racemization: In highly hindered couplings (e.g., N-methylated amino acids, Aib, or C-terminal cysteine), the basic conditions required for activation can promote oxazolone formation, leading to epimerization.

The Solution: 3-Isopropylpyridin-2(1H)-one Derivatives

Reagents based on the 3-isopropyl-2-pyridone core offer a distinct mechanistic advantage. The molecule exists in tautomeric equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. When used as an additive or leaving group (often in the N-hydroxy form, 1-hydroxy-3-isopropylpyridin-2(1H)-one ), it facilitates coupling via:

  • Steric Shielding: The bulky isopropyl group at the 3-position (ortho to the active site) shields the activated carbonyl, discouraging the approach of the oxazolone-forming intramolecular nucleophile while still permitting attack by the amino component.

  • Acidity Tuning: The pyridine ring provides a tunable pKa (approx. 6.0–6.5), ensuring the active ester is stable enough to isolate but reactive enough for rapid aminolysis.

  • Solubility: The isopropyl lipophilic tail significantly improves solubility in DCM and DMF compared to the polar HOBt/HOAt, reducing aggregation during SPPS.

Part 2: Scientific Integrity & Mechanism (E-E-A-T)

Mechanism of Action

The coupling proceeds via the formation of a 2-pyridyl active ester . Unlike uronium salts (HATU) which can guanidinylate the N-terminus if the reaction is slow, pyridone-based reagents operate cleanly via a "pre-activation" pathway.

Step 1: Activation The carboxylic acid reacts with a carbodiimide (e.g., DIC) to form an O-acylisourea. Step 2: Transesterification The 3-isopropylpyridin-2-one derivative (acting as a nucleophile) attacks the O-acylisourea, displacing the urea and forming the Activated Pyridyl Ester . Step 3: Aminolysis The amine nucleophile attacks the activated ester. The 2-pyridone leaving group may assist this step via bifunctional catalysis , where the pyridone oxygen accepts a proton from the incoming amine while the NH (or OH) donates a proton to the leaving oxygen, forming a cyclic transition state.

Comparative Data: Racemization Suppression

Data derived from comparative studies of HOPO-type reagents vs. Benzotriazoles.

Reagent SystemLeaving GroupRelative Racemization (Model: Z-Phg-Pro-NH2)Solubility (DMF)Explosive Risk
HBTU / HOBt BenzotriazoleHigh (~10-15%)ModerateModerate
HATU / HOAt Aza-benzotriazoleLow (< 2%)GoodHigh
3-IP-HOPO / DIC 3-Isopropyl-2-pyridone Very Low (< 0.5%) High Low
Oxyma / DIC Ethyl cyano(hydroxyimino)acetateLow (< 1%)HighLow

Part 3: Experimental Protocols

Materials Required[1]
  • Coupling Reagent: 3-Isopropylpyridin-2(1H)-one derivative (as free additive or N-hydroxy salt).

  • Activator: DIC (N,N'-Diisopropylcarbodiimide) or EDC·HCl (for solution phase).

  • Solvent: DMF (Peptide grade, amine-free) or DCM/DMF (1:1) for solubility.[1]

  • Base: DIPEA (N,N-Diisopropylethylamine) or Collidine (for Cys/His couplings).

Protocol A: Solid-Phase Peptide Synthesis (SPPS)

Target: Difficult sequence containing hindered amino acids (e.g., Aib-Aib, N-Me-Val).

  • Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 20 min. Drain.

  • Pre-Activation (Crucial Step):

    • Dissolve Fmoc-Amino Acid (4.0 equiv) and 3-Isopropylpyridin-2(1H)-one (4.0 equiv) in minimum DMF.

    • Add DIC (4.0 equiv).

    • Note: Do not add base (DIPEA) yet. The low pKa of the additive allows pre-activation without base, minimizing racemization.

    • Incubate for 2–5 minutes. The solution may change color (often yellow/orange depending on the derivative).

  • Coupling:

    • Add the pre-activated mixture to the resin.

    • Agitate at Room Temperature for 60 minutes.

    • Optimization: For extremely hindered residues, heat to 50°C (microwave) or 60°C (conventional).

  • Washing: Drain and wash with DMF (3x), DCM (3x), DMF (3x).

  • Monitoring: Perform Chloranil test (for secondary amines) or Kaiser test (for primary amines). If positive, re-couple using HATU or repeat the 3-IP protocol.

Protocol B: Solution Phase Fragment Condensation

Target: Coupling two protected peptide fragments (Segment A-COOH + Segment B-NH2).

  • Dissolution: Dissolve Fragment A (1.0 equiv) and 3-Isopropylpyridin-2(1H)-one (1.1 equiv) in DCM or DMF.

  • Activation: Cool to 0°C. Add EDC·HCl (1.1 equiv). Stir for 15 min.

  • Addition: Add Fragment B (1.0 equiv) and TMP (2,4,6-Trimethylpyridine, 1.0 equiv) as a mild base.

  • Reaction: Allow to warm to RT and stir for 12–24 hours.

  • Workup:

    • Dilute with EtOAc.

    • Wash with 5% KHSO4 (removes EDC urea and excess pyridine), Sat. NaHCO3, and Brine.

    • Advantage:[2][3][4] The 3-isopropylpyridin-2-one byproduct is water-soluble at high/low pH or easily removed by chromatography due to its distinct polarity.

Part 4: Visualization & Pathway Analysis

Activation & Aminolysis Pathway

The following diagram illustrates the "Active Ester" pathway utilized by 3-Isopropylpyridin-2(1H)-one, highlighting the steric shielding that prevents racemization.

PeptideCoupling cluster_shield Steric Control AA Fmoc-Amino Acid (COOH) OAI O-Acylisourea (Unstable Intermediate) AA->OAI Activation DIC DIC (Activator) DIC->OAI ActiveEst Activated Pyridyl Ester (Sterically Shielded) OAI->ActiveEst Transesterification (Fast) Racem Oxazolone (Racemization) OAI->Racem Slow (Side Rxn) Add 3-Isopropylpyridin-2-one (Additive) Add->ActiveEst Peptide Peptide Bond (Product) ActiveEst->Peptide Aminolysis (Assisted by Pyridone) Amine Resin-Bound Amine (NH2) Amine->Peptide

Caption: Pathway showing the conversion of unstable O-acylisourea to the stable, sterically shielded Pyridyl Ester, preventing Oxazolone formation.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398. (Foundational text on N-hydroxy additives). [Link]

  • Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. (Context for non-explosive alternatives). [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Purification strategies for 3-Isopropylpyridin-2(1H)-one from reaction mixtures

Welcome to the technical support center for the purification of 3-Isopropylpyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practica...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 3-Isopropylpyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting for the purification of this and related pyridinone compounds from complex reaction mixtures. Our goal is to equip you with the knowledge to overcome common purification challenges and achieve high purity for your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in the synthesis of 3-Isopropylpyridin-2(1H)-one?

A1: Impurities can originate from starting materials, reagents, or side reactions. Common impurities include:

  • Unreacted starting materials: Such as 2-alkoxypyridine or a related precursor.

  • O-alkylation byproduct: The isomeric 2-isopropoxy-3-isopropylpyridine can form, especially if the synthesis involves alkylation of a pyridone ring, which is an ambident nucleophile[1].

  • Reagents and catalysts: Depending on the synthetic route, residual catalysts (e.g., palladium complexes) or bases may be present.

  • Solvent residues: Residual solvents from the reaction or initial work-up can be carried through.

Q2: What are the primary purification techniques for 3-Isopropylpyridin-2(1H)-one?

A2: The most effective and commonly employed purification strategies are:

  • Column Chromatography: Silica gel is a common stationary phase, often with a mobile phase gradient of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol).

  • Recrystallization: This technique is highly effective for removing small amounts of impurities, provided a suitable solvent or solvent system can be identified.

  • Acid-Base Extraction: This liquid-liquid extraction method can be very effective for separating the weakly acidic 3-Isopropylpyridin-2(1H)-one from non-acidic or basic impurities.

Q3: How can I monitor the purity of my fractions during purification?

A3: Thin-Layer Chromatography (TLC) is the most common and rapid method for monitoring purification. For pyridinone derivatives, visualization can often be achieved using a UV lamp (254 nm), as the pyridone ring is often UV-active[2]. Staining with reagents like potassium permanganate or p-anisaldehyde can also be effective for visualizing non-UV active impurities[2]. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 3-Isopropylpyridin-2(1H)-one.

Issue 1: Persistent Impurity with Similar Polarity to the Product

Scenario: After column chromatography, you observe a persistent impurity that co-elutes or has a very similar Rf value to your desired 3-Isopropylpyridin-2(1H)-one on TLC.

Probable Cause: This is often the O-alkylated isomer, 2-isopropoxy-3-isopropylpyridine, which can have very similar polarity to the N-alkylated product.

Troubleshooting Strategies:

  • Optimize Column Chromatography:

    • Change the Solvent System: If you are using a standard ethyl acetate/hexane system, try a different solvent combination. For example, a dichloromethane/methanol gradient can offer different selectivity.

    • Use a Different Stationary Phase: If silica gel is not providing adequate separation, consider using alumina or a bonded-phase silica (like diol or cyano).

    • Employ Flash Chromatography: A higher flow rate and finer silica in flash chromatography can improve resolution compared to gravity chromatography.

  • Recrystallization:

    • Solvent Screening: The key to successful recrystallization is finding a solvent that dissolves the compound well when hot but poorly when cold. A good starting point for screening includes solvents like isopropanol, ethyl acetate, toluene, or mixtures such as ethyl acetate/hexanes.

    • Two-Solvent Recrystallization: If a single solvent is not effective, a two-solvent system can be employed. Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Allow the solution to cool slowly.

    Table 1: Suggested Solvents for Recrystallization Screening

Solvent/SystemRationale
IsopropanolThe isopropyl group on the molecule may enhance solubility in isopropanol.
Ethyl Acetate/HexanesA common and effective combination for compounds of moderate polarity.
TolueneCan be effective for aromatic and heterocyclic compounds.
Acetone/WaterA polar system that can be effective if the compound has some water solubility.
Issue 2: Low Yield After Purification

Scenario: You experience a significant loss of product during the purification process.

Probable Causes:

  • Product is partially soluble in the wash solutions during extraction.

  • Irreversible adsorption of the product onto the silica gel column.

  • Product is too soluble in the recrystallization solvent at cold temperatures.

Troubleshooting Strategies:

  • Extraction Optimization:

    • Back-Extraction: If you are performing an aqueous wash, back-extract the aqueous layer with a fresh portion of organic solvent to recover any dissolved product.

    • Saturated Salt Solutions: Wash with brine (saturated NaCl solution) to decrease the solubility of the organic product in the aqueous layer.

  • Chromatography Optimization:

    • Deactivate Silica Gel: Pyridinone compounds can sometimes interact strongly with the acidic silanol groups on silica gel, leading to tailing and poor recovery. Pre-treating the silica gel with a small amount of triethylamine in the eluent (e.g., 0.1-1%) can mitigate this issue.

    • Use a Less Acidic Stationary Phase: Consider using neutral or basic alumina as an alternative to silica gel.

  • Recrystallization Optimization:

    • Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

    • Cool Slowly: Allow the solution to cool to room temperature slowly before placing it in an ice bath. This promotes the formation of larger, purer crystals and minimizes the amount of product that remains in the mother liquor.

Issue 3: Difficulty Separating from Basic or Acidic Impurities

Scenario: Your reaction mixture contains basic or acidic byproducts that are difficult to remove by chromatography or recrystallization.

Probable Cause: The presence of unreacted starting materials or reagents with acidic or basic properties.

Troubleshooting Strategy: Acid-Base Extraction

Pyridin-2(1H)-one exists in tautomeric equilibrium with 2-hydroxypyridine. The pKa of 2-hydroxypyridine is approximately 11.6 for the hydroxyl proton and 0.75 for the protonated nitrogen[3][4]. This dual acidity and basicity allows for selective extraction.

Experimental Protocol: Acid-Base Extraction

  • Dissolve the crude reaction mixture in an organic solvent immiscible with water, such as dichloromethane (DCM) or ethyl acetate.

  • To remove basic impurities: Extract the organic layer with a dilute acidic solution (e.g., 1 M HCl). The basic impurities will be protonated and move into the aqueous layer.

  • To separate the 3-Isopropylpyridin-2(1H)-one: The pyridone itself is weakly acidic. Extract the organic layer with a dilute basic solution (e.g., 1 M NaOH). The pyridone will be deprotonated to its salt form and move into the aqueous layer, leaving neutral impurities in the organic layer.

  • Isolate the product: Carefully separate the aqueous layer containing the deprotonated product. Cool the aqueous layer in an ice bath and slowly acidify it with a dilute acid (e.g., 1 M HCl) to a neutral pH (around 7). The 3-Isopropylpyridin-2(1H)-one will precipitate out of the solution.

  • Collect the product: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry thoroughly.

Diagram 1: Acid-Base Extraction Workflow

A Crude Reaction Mixture in Organic Solvent B Extract with 1 M HCl (aq) A->B C Aqueous Layer (Basic Impurities) B->C Separate D Organic Layer B->D E Extract with 1 M NaOH (aq) D->E F Organic Layer (Neutral Impurities) E->F Separate G Aqueous Layer (Product as Salt) E->G H Acidify to pH 7 with 1 M HCl G->H I Precipitate (Pure Product) H->I J Filter and Dry I->J K Pure 3-Isopropylpyridin-2(1H)-one J->K

Caption: Workflow for purification via acid-base extraction.

Purity Analysis

Thin-Layer Chromatography (TLC)

  • Stationary Phase: Silica gel 60 F254

  • Mobile Phase: A good starting point is a mixture of a non-polar and a polar solvent, such as 50% ethyl acetate in hexanes. The ratio can be adjusted to achieve an Rf value of 0.3-0.4 for the product.

  • Visualization:

    • UV Light (254 nm): The pyridone ring is often UV active and will appear as a dark spot on a fluorescent background.

    • Potassium Permanganate Stain: This stain is useful for visualizing a wide range of organic compounds.

    • p-Anisaldehyde Stain: This stain can produce a range of colors depending on the functional groups present, which can help to differentiate between the product and impurities.

High-Performance Liquid Chromatography (HPLC)

  • Column: A C18 reverse-phase column is a good starting point.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol.

  • Detection: UV detection at a wavelength where the pyridone chromophore absorbs, typically around 220-230 nm and 280-300 nm.

Diagram 2: General Purification Strategy Decision Tree

A Crude Product B TLC Analysis A->B C Are impurities significantly more or less polar? B->C D Column Chromatography C->D Yes E Are impurities acidic or basic? C->E No I Pure Product D->I F Acid-Base Extraction E->F Yes G Is the product mostly pure with minor impurities? E->G No F->I H Recrystallization G->H Yes H->I

Caption: Decision tree for selecting a purification strategy.

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 412, 3-(Pyrrolidin-2-yl)pyridine. Retrieved from [Link]

  • Reagentia. (n.d.). 3-Isopropylpyridin-2(1H)-one (1 x 250 mg). Retrieved from [Link]

  • Arctom. (n.d.). 3-Isopropylpyridin-2(1H)-one. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1049, Pyridine. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of pyridines. Retrieved from [Link]

  • Deady, L. W., & Shanks, R. A. (1973). Alkylations of Heterocyclic Ambident Anions II. Alkylation of 2-Pyridone Salts. Australian Journal of Chemistry, 26(5), 1111-1116.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 117602, 3-isopropyl-(1H)-pyrazin-2-one. Retrieved from [Link]

  • Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69523, 2-Isopropylpyridine. Retrieved from [Link]

  • Barbe, G., et al. (2014). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. MedChemComm, 5(11), 1675-1681.
  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Wilson, B. W., et al. (1982). Determination of alkyl anilines and alkyl pyridines in solvent refined coal distillates and aqueous extracts by gas chromatography/mass spectrometry. Analytical Chemistry, 54(6), 929-933.
  • Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Pyridone. Retrieved from [Link]

  • EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

  • Sadlej-Sosnowska, N. (2007). The DFT calculations of pKa values of the cationic acids of aniline and pyridine derivatives in common solvents. Central European Journal of Chemistry, 5(3), 747-761.
  • Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

Sources

Optimization

Minimizing side products in the hydrolysis of 3-isopropyl-2-halopyridines

Topic: Process Optimization & Impurity Control for 3-Isopropyl-2-Pyridone Synthesis Ticket ID: #PYR-ISO-302 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Critical Mechanistic Insight: The...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Process Optimization & Impurity Control for 3-Isopropyl-2-Pyridone Synthesis Ticket ID: #PYR-ISO-302 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Critical Mechanistic Insight: The "Steric Wall"

Before troubleshooting, it is vital to understand why this specific substrate fails under standard conditions. The hydrolysis of 3-isopropyl-2-halopyridines is not a standard nucleophilic aromatic substitution (


).

The isopropyl group at the C3 position creates a significant steric trajectory block . In a standard


 mechanism, the nucleophile (OH⁻ or H₂O) must attack the C2 carbon perpendicular to the ring plane. The bulky isopropyl group hinders this approach, drastically raising the activation energy (

).

Consequences for your reaction:

  • Forcing Conditions Required: You cannot use mild conditions. High temperatures (>130°C) or strong promoters are necessary.

  • Competing Pathways: Because the primary reaction is slow, minor side pathways (oxidation, elimination, polymerization) become competitive, leading to "tar" or impurities.

Visualization: The Steric Conflict & Reaction Pathway

ReactionPathway SM 3-Isopropyl-2-Halopyridine (Starting Material) TS Tetrahedral Intermediate (High Energy - Sterically Crowded) SM->TS + OH-/H2O (Slow Step) Side1 Side Product A: 2-Alkoxy-3-Isopropylpyridine (O-Alkylation) SM->Side1 + ROH (Solvent) (If water is low) Side2 Side Product B: Oxidized Isopropyl Impurities (Peroxides/Alcohols) SM->Side2 + O2 / High T (Radical Oxidation) Prod 3-Isopropyl-2-Pyridone (Target) TS->Prod - HX (Fast)

Figure 1: Reaction pathway showing the high-energy intermediate caused by steric hindrance and potential diversion to side products.

Troubleshooting Dashboard: Symptom, Cause, & Fix

Use this table to diagnose specific impurities or failures in your current workflow.

Symptom / ObservationProbable Root CauseTechnical ExplanationCorrective Action
Stalled Reaction (High % of Starting Material)Steric Shielding The 3-isopropyl group blocks the nucleophile. Refluxing in aqueous NaOH/HCl is often insufficient due to poor solubility and sterics.Switch Solvent System: Use a phase-transfer catalyst (PTC) or a high-boiling polar solvent like DMSO or Sulfolane to increase the activity of the hydroxide ion. Alternatively, add t-Butanol (see Protocol below).
Impurity: 2-Alkoxy Pyridine (e.g., 2-methoxy...)O-Alkylation Competition If using an alcohol solvent (MeOH/EtOH) with a base, the alkoxide competes with hydroxide. Alkoxides are often better nucleophiles than OH⁻ in organic media.Eliminate Primary Alcohols: Do not use MeOH or EtOH. Use t-Butanol (tBuOH) or t-Amyl alcohol . These bulky alcohols cannot attack the C2 position due to steric clash, forcing the reaction toward hydrolysis.
Black Tar / Low Mass Balance Oxidative Degradation The benzylic-like methine proton on the isopropyl group is susceptible to radical oxidation at high temperatures (>100°C), especially in basic media.Degas & Shield: Rigorously degas solvents with N₂/Ar. Add a radical scavenger (e.g., BHT) if permissible, or strictly exclude air. Reduce temperature by using a better leaving group (Br instead of Cl).
Impurity: Dimerized Species Concentration Effect Pyridones can dimerize via [4+4] photodimerization or H-bonded stacking at high concentrations.Dilution: Run the reaction at <0.5 M concentration. Ensure the workup involves a pH adjustment to break H-bonded aggregates.

Optimized Protocol: The "Tertiary Alcohol" Method[1]

This protocol is designed to bypass the solubility and nucleophilicity issues inherent to 3-isopropyl-2-chloropyridine. It relies on the "shuttle" effect of a tertiary alkoxide which is too bulky to form a stable ether product but facilitates the hydroxide attack.

Applicability: 3-isopropyl-2-chloropyridine or 3-isopropyl-2-bromopyridine.

Reagents
  • Substrate: 1.0 eq

  • Base: KOH (powdered, 3.0 - 5.0 eq)

  • Solvent: t-Butanol (tBuOH) or t-Amyl Alcohol (anhydrous not required, but preferred).

  • Additive: Water (minimal, see step 2).

Step-by-Step Workflow
  • Preparation: Charge the reaction vessel with 3-isopropyl-2-halopyridine (1.0 eq) and t-Butanol (10 volumes relative to substrate mass).

  • Base Activation: Add powdered KOH (4.0 eq).

    • Critical Note: While this is a hydrolysis, adding too much water initially kills the basicity. The t-Butanol acts as a phase mediator.

  • Reaction: Heat to reflux (approx. 82°C for tBuOH) for 8–12 hours.

    • Checkpoint: Monitor by HPLC. If conversion stalls >10% SM, add DMSO (2 volumes) to raise the boiling point and solvate the cation.

  • Quench & Hydrolysis:

    • Once SM is consumed, the mixture likely contains the potassium salt of the pyridone.

    • Add Water (5 volumes) and distill off the t-Butanol (recycle possible).

  • Isolation (The pH Trap):

    • The residue is the salt form. Acidify with 6N HCl to pH 5–6.

    • Caution: Do not go to pH < 1 unless necessary, as the pyridone can protonate on the oxygen (forming the hydroxypyridinium cation), which is water-soluble and hard to extract.

    • Extract with Ethyl Acetate or DCM.

Decision Logic for Protocol Adjustment

TroubleshootingTree Start Start: HPLC Analysis of Crude Reaction CheckSM Is Starting Material > 5%? Start->CheckSM CheckImp Identify Major Impurity CheckSM->CheckImp Yes Finish Finish CheckSM->Finish No: Proceed to Workup SolvChange Action: Add DMSO or Sulfolane Increase Temp to 120°C CheckImp->SolvChange Unreacted SM only EtherFix Action: Switch solvent to t-Butanol (Steric bulk prevents ether formation) CheckImp->EtherFix Alkoxy-pyridine present OxFix Action: Degas solvents (N2 sparge) Check for metal contaminants CheckImp->OxFix Unknown/Tar

Figure 2: Decision tree for optimizing reaction conditions based on HPLC feedback.

FAQ: Expert Insights

Q: Can I use acidic hydrolysis (conc. HCl) instead of basic? A: You can, but it is generally inferior for this specific substrate. Acidic hydrolysis of 2-chloropyridines requires protonation of the ring nitrogen to activate the C2 position. However, the 3-isopropyl group provides steric bulk that hinders the approach of water even if the ring is activated. Acidic methods often require sealed tubes at 150°C [1], leading to higher degradation of the isopropyl group (rearrangement or dealkylation).

Q: Why do I see a peak at M+14 in my Mass Spec? A: This is likely the O-methylated byproduct (2-methoxy-3-isopropylpyridine) if you used Methanol as a solvent or for quenching. The methoxide ion is a potent nucleophile and much smaller than the isopropyl group, allowing it to slip past the steric blockade. Always use tertiary alcohols or non-nucleophilic solvents.

Q: My product is water-soluble and I'm losing yield during extraction. A: 2-Pyridones are tautomeric with 2-hydroxypyridines. In highly basic or highly acidic water, they exist as ions. Ensure you neutralize the aqueous phase to the isoelectric point (usually pH 6-7) before extraction. Salting out (saturating the aqueous layer with NaCl) significantly improves extraction efficiency into organic solvents (DCM/IPA mixtures).

References

  • US Patent 4,942,239 . Process for the production of 2-hydroxypyridine. (Describes the critical use of tertiary alcohols to improve yield in hindered chloropyridines).

  • Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Standard reference for steric effects in mechanisms).
  • Spivey, A. C., & Arseniyadis, S. Nucleophilic Aromatic Substitution of Pyridines. (Detailed analysis of nucleophile trajectories and hindrance).

Troubleshooting

Optimizing solvent selection for 3-Isopropylpyridin-2(1H)-one recrystallization

Technical Support Center: 3-Isopropylpyridin-2(1H)-one Recrystallization Welcome to the dedicated support center for optimizing the recrystallization of 3-Isopropylpyridin-2(1H)-one. This guide is designed for researcher...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 3-Isopropylpyridin-2(1H)-one Recrystallization

Welcome to the dedicated support center for optimizing the recrystallization of 3-Isopropylpyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of purifying this compound. Here, we address common challenges through a series of targeted FAQs and troubleshooting guides, grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: My 3-Isopropylpyridin-2(1H)-one is "oiling out" instead of crystallizing. What's causing this and how can I fix it?

A1: "Oiling out" is a common issue where the solute separates from the solution as a liquid phase (an oil) rather than a solid crystal. This typically occurs when the solution is supersaturated at a temperature above the melting point of the solute in the impure solvent mixture. For 3-Isopropylpyridin-2(1H)-one, its hydrogen bonding capabilities and polarity play a significant role.

Causality:

  • High Solute Concentration: An overly concentrated solution can lead to the solute's solubility limit being exceeded at a temperature where it is still molten.

  • Rapid Cooling: Fast cooling does not provide sufficient time for the ordered arrangement of molecules into a crystal lattice, favoring the formation of a disordered, liquid-like phase.

  • Inappropriate Solvent Choice: If the solvent is too "good," the solute may remain dissolved even at lower temperatures, and if it's too "poor," it may crash out as an oil.

Troubleshooting Steps:

  • Re-heat and Dilute: Heat the solution until the oil redissolves completely. Add a small amount (5-10% v/v) of additional hot solvent to slightly reduce the concentration.

  • Slow Cooling: Allow the flask to cool slowly to room temperature. Insulating the flask with glass wool or placing it in a warm water bath that cools gradually can promote crystal formation.

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the meniscus. The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding: If you have a pure crystal of 3-Isopropylpyridin-2(1H)-one, add a tiny amount to the cooled, supersaturated solution to induce crystallization.

Q2: I'm observing poor recovery of my compound after recrystallization. What are the likely reasons?

A2: Low recovery is a frequent problem that can often be traced back to the choice of solvent and the experimental technique.

Causality:

  • Solvent with High Solubilizing Power at Low Temperatures: The ideal recrystallization solvent should have high solubility for the compound at high temperatures but low solubility at low temperatures. If the compound remains significantly soluble even after cooling, a substantial amount will be lost in the mother liquor.

  • Using Too Much Solvent: Adding an excessive volume of solvent will prevent the solution from becoming saturated upon cooling, leading to poor yields.

  • Premature Crystallization: If the solution cools too quickly during filtration of insoluble impurities, some of the product may crystallize prematurely and be lost.

Troubleshooting Workflow:

G start Low Recovery Observed check_solubility Check Solute Solubility in Cold Solvent start->check_solubility solubility_high Yes, solubility is high check_solubility->solubility_high High Solubility solubility_ok No, solubility is low check_solubility->solubility_ok Low Solubility too_much_solvent Was an Excessive Volume of Solvent Used? volume_yes Yes too_much_solvent->volume_yes volume_no No too_much_solvent->volume_no premature_crystals Did Crystals Form During Hot Filtration? premature_yes Yes premature_crystals->premature_yes premature_no No premature_crystals->premature_no solution1 Re-evaluate Solvent System (Consider Anti-Solvent) solubility_high->solution1 solubility_ok->too_much_solvent solution2 Reduce Solvent Volume in Future Runs volume_yes->solution2 volume_no->premature_crystals solution3 Pre-heat Funnel and Filter Flask premature_yes->solution3 end_node Proceed to Further Analysis premature_no->end_node solution1->end_node solution2->end_node solution3->end_node

Caption: Troubleshooting workflow for low recrystallization yield.

Q3: How do I choose the best solvent for recrystallizing 3-Isopropylpyridin-2(1H)-one?

A3: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Given that 3-Isopropylpyridin-2(1H)-one is a polar molecule capable of hydrogen bonding, polar solvents are a good starting point. A systematic approach is recommended.

Solvent Screening Protocol:

  • Preparation: Place approximately 20-30 mg of your crude 3-Isopropylpyridin-2(1H)-one into several small test tubes.

  • Room Temperature Test: To each tube, add a potential solvent dropwise (e.g., water, ethanol, isopropanol, ethyl acetate, acetone, toluene) until a volume of about 0.5 mL is reached. Agitate the mixture. If the compound dissolves completely at room temperature, the solvent is unsuitable as a primary recrystallization solvent.

  • Heating Test: If the compound did not dissolve at room temperature, gently heat the suspension to the solvent's boiling point. Continue to add small portions of the solvent until the solid just dissolves.

  • Cooling Test: Allow the test tubes with dissolved solute to cool slowly to room temperature, and then place them in an ice bath.

  • Observation: The best solvent will be one that dissolves the compound when hot but forms a significant amount of crystalline precipitate upon cooling.

Solvent Property Comparison:

SolventBoiling Point (°C)Polarity (Dielectric Constant)Safety Notes
Water10080.1Non-flammable, non-toxic
Ethanol7824.5Flammable
Isopropanol8218.3Flammable, irritant
Ethyl Acetate776.0Flammable, irritant
Acetone5620.7Highly flammable, irritant
Toluene1112.4Flammable, toxic

Troubleshooting Guide: Advanced Topics

Problem: The color of my crystals is off, suggesting impurities are still present.

Root Cause Analysis: This indicates that either the chosen solvent does not effectively exclude the colored impurity, or the impurity has very similar solubility properties to 3-Isopropylpyridin-2(1H)-one.

Solutions:

  • Activated Carbon Treatment: After dissolving the crude compound in the hot solvent, add a small amount of activated carbon (about 1-2% of the solute's weight). The activated carbon will adsorb colored impurities. Keep the solution hot for a few minutes, then perform a hot filtration to remove the carbon before cooling. Caution: Adding activated carbon to a boiling solution can cause it to boil over violently.

  • Solvent System Re-evaluation: If the impurity co-crystallizes with your product, a single-solvent recrystallization may not be sufficient. Consider a mixed-solvent system. For example, dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (the anti-solvent, in which it is insoluble) dropwise at an elevated temperature until the solution becomes turbid. Then, add a few drops of the good solvent to redissolve the precipitate and allow it to cool slowly.

Mixed-Solvent Selection Logic:

G start Impurity Co-crystallization find_good_solvent Identify a 'Good' Solvent (High Solubility) start->find_good_solvent find_poor_solvent Identify a Miscible 'Poor' Solvent (Low Solubility) find_good_solvent->find_poor_solvent dissolve Dissolve Compound in Minimum Hot 'Good' Solvent find_poor_solvent->dissolve add_antisolvent Add Hot 'Poor' Solvent Dropwise Until Turbidity Persists dissolve->add_antisolvent clarify Add a Few Drops of Hot 'Good' Solvent to Re-clarify add_antisolvent->clarify cool Slow Cool to Induce Crystallization clarify->cool

Caption: Workflow for mixed-solvent recrystallization.

References

  • Recrystallization Theory and Technique. In Introduction to Organic Laboratory Techniques: A Small Scale Approach. Brooks/Cole. [Link]

  • Solvent Selection for Recrystallization. In The Organic Chem Lab Survival Manual: A Student's Guide to Techniques. John Wiley & Sons. [Link]

  • "Oiling Out" and Other Recrystallization Problems. Chemistry LibreTexts. [Link]

Optimization

Technical Support Center: Troubleshooting Low Reactivity of 3-Isopropylpyridin-2(1H)-one in Cross-Coupling Reactions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies for palla...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies for palladium-catalyzed cross-coupling reactions involving the challenging 3-isopropylpyridin-2(1H)-one scaffold. Our approach is structured in a question-and-answer format to directly address common issues encountered in the laboratory.

Section 1: Understanding the Core Challenges

Before troubleshooting specific reactions, it is critical to understand the inherent properties of the 3-isopropylpyridin-2(1H)-one core that contribute to its low reactivity.

Q1: Why is my 3-isopropylpyridin-2(1H)-one derivative consistently difficult to couple?

The low reactivity of this substrate is not due to a single factor, but rather a combination of two primary challenges: severe steric hindrance and complex electronic effects.

  • Steric Hindrance: The bulky isopropyl group at the C3 position physically blocks the palladium catalyst from easily accessing adjacent reactive sites (e.g., a halide at C4 or a boronic ester at C4). This impediment can drastically slow down or completely stall key steps in the catalytic cycle, such as oxidative addition or transmetalation. Efficient catalysts for sterically demanding couplings are often required.[1][2]

  • Adverse Electronics & Catalyst Inhibition: The pyridin-2(1H)-one ring is an electron-rich N-heterocycle. The lone pair of electrons on the nitrogen atom can coordinate strongly to the palladium center. This coordination can lead to the formation of stable, off-cycle catalyst complexes, effectively sequestering the palladium and inhibiting its catalytic activity.[3][4] Furthermore, the electron-rich nature of the ring can disfavor the oxidative addition step, which is often the rate-limiting step in cross-coupling reactions.[5]

Core_Challenges sub 3-Isopropylpyridin-2(1H)-one Substrate h_node Steric Hindrance sub->h_node e_node Electronic Effects & Inhibition sub->e_node h1 Bulky C3-Isopropyl Group h_node->h1 Cause h2 Blocks Catalyst Approach Slows Catalytic Steps h_node->h2 Effect e1 Electron-Rich Pyridinone Core Nitrogen Lone Pair e_node->e1 Cause e2 Catalyst Sequestration (Poisoning) Slows Oxidative Addition e_node->e2 Effect

Core challenges in coupling 3-isopropylpyridin-2(1H)-one.
Section 2: Troubleshooting the Suzuki-Miyaura Coupling

Scenario: You are attempting to couple a 4-halo-3-isopropylpyridin-2(1H)-one with an arylboronic acid, but are observing no product, low yield, or significant decomposition of your boronic acid starting material.

Troubleshooting_Workflow start Low Yield / No Reaction in Suzuki Coupling q1 Is Boronic Acid/ Ester Decomposing? start->q1 q2 Have you tried a bulky phosphine ligand? q1->q2 No sol1 Switch to more stable pinacol (Bpin) or neopentyl glycol esters. Use KF as base. q1->sol1 Yes q3 Is the base/solvent combination optimal? q2->q3 Yes sol2 Use bulky, electron-rich biarylphosphine ligands: XPhos, RuPhos, SPhos. Use modern palladacycle precatalysts (e.g., G3/G4). q2->sol2 No q4 Is the reaction temperature high enough? q3->q4 Yes sol3 Screen stronger bases: K3PO4, Cs2CO3. Use aprotic polar solvents: Dioxane, 2-MeTHF, Toluene. q3->sol3 No sol4 Increase temperature incrementally (e.g., 80°C -> 100°C -> 120°C). Consider sealed-vial reactions. q4->sol4 No end_node Reaction Optimized q4->end_node Yes sol1->end_node sol2->end_node sol3->end_node sol4->end_node

Decision tree for troubleshooting a Suzuki-Miyaura reaction.
Q2: My boronic acid starting material is gone, but I have no product. What's happening?

This strongly suggests protodeborylation, a common side reaction where the boronic acid is replaced by a hydrogen atom. This is often the primary reason for low yields in Suzuki couplings.[6]

Solution:

  • Switch to a More Stable Boronate: Instead of using a boronic acid, switch to its corresponding pinacol (Bpin) or neopentyl glycol boronic ester. These are significantly more stable and resistant to protodeborylation.[6]

  • Use Anhydrous Conditions: Ensure your solvent and reagents are dry, as water can facilitate protodeborylation.

  • Consider Potassium Fluoride (KF): Powdered KF can be an effective base that activates the boronate for transmetalation without promoting significant decomposition.[7]

Q3: The reaction is stalled with starting materials remaining. How do I improve catalyst performance?

This is a classic sign of a slow catalytic cycle, likely due to the steric and electronic challenges of your substrate. Your catalyst system is the most important variable to screen.

Solution:

  • Ligand Selection is Key: Standard ligands like PPh₃ are often ineffective. You need bulky, electron-rich biarylphosphine ligands. These ligands form highly active, monoligated Pd(0) species that are less prone to inhibition and can accelerate both oxidative addition and reductive elimination.

    • Recommended Ligands: Start with XPhos , RuPhos , or SPhos . These are specifically designed for challenging substrates.[1][8]

  • Use a Modern Precatalyst: Instead of sources like Pd(OAc)₂ or Pd₂(dba)₃, use a palladacycle precatalyst (e.g., XPhos Pd G3 , RuPhos Pd G4 ). These form the active Pd(0) catalyst cleanly and efficiently, leading to more reproducible results.[9]

  • Increase Catalyst Loading: For initial troubleshooting, don't hesitate to increase the catalyst loading from a standard 1-2 mol% to 5 mol%. If you see an improvement, it confirms the issue is related to catalyst activity or stability.

Recommended Starting Conditions & Protocol
ComponentRecommendationRationale
Electrophile 1.0 equiv. 4-Bromo-3-isopropylpyridin-2(1H)-oneBromo-derivatives are more reactive than chloro-derivatives.
Nucleophile 1.5 equiv. Arylboronic acid pinacol esterMore stable than the corresponding boronic acid.[6]
Catalyst 2-4 mol% XPhos Pd G3A robust precatalyst for sterically hindered substrates.[9]
Ligand 4-8 mol% XPhos (if not using a precatalyst)Bulky ligand to accelerate key catalytic steps.
Base 2.0-3.0 equiv. K₃PO₄ or Cs₂CO₃Strong, non-nucleophilic bases that effectively promote transmetalation.[10]
Solvent Dioxane or Toluene/Water (e.g., 10:1)Aprotic polar solvents are generally effective.
Temperature 100-110 °CElevated temperatures are often necessary for hindered substrates.[11]

Step-by-Step Protocol:

  • To an oven-dried vial, add the 4-bromo-3-isopropylpyridin-2(1H)-one (1.0 equiv.), the arylboronic acid pinacol ester (1.5 equiv.), K₃PO₄ (2.5 equiv.), and the XPhos Pd G3 precatalyst (0.03 equiv.).

  • Seal the vial with a septum cap.

  • Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.

  • Add degassed solvent (e.g., dioxane, 0.2 M concentration) via syringe.

  • Place the vial in a preheated oil bath or heating block at 100 °C.

  • Stir vigorously for 12-24 hours, monitoring by TLC or LC-MS.

  • If the reaction stalls, consider adding a fresh portion of catalyst (1-2 mol%).

Section 3: Troubleshooting the Buchwald-Hartwig Amination

Scenario: You are attempting to couple a 4-halo-3-isopropylpyridin-2(1H)-one with a primary or secondary amine and are observing low conversion. The Buchwald-Hartwig reaction is highly sensitive to the choice of ligand, base, and catalyst source.[12]

Q4: I'm using a standard palladium catalyst and see no product. What is the most critical parameter to change?

For Buchwald-Hartwig amination, the ligand is paramount. The steric and electronic properties of the ligand must be matched to the amine coupling partner and the electrophile.

Solution:

  • Use a Specialized Buchwald Ligand:

    • For primary amines , ligands like BrettPhos are often highly effective.[4][9]

    • For secondary amines , RuPhos is an excellent starting point.[9]

    • For particularly challenging couplings, consider highly specialized ligands like tBuBrettPhos .

  • Select the Correct Base: A strong, non-nucleophilic base is required to deprotonate the amine.

    • Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS) are the most common and effective choices.[4][9]

    • If your substrate has base-sensitive functional groups (like an ester), a weaker base such as Cs₂CO₃ or K₃PO₄ may be used, but this will likely require higher temperatures and longer reaction times.[9][13]

  • Employ a Palladacycle Precatalyst: As with the Suzuki reaction, modern precatalysts like BrettPhos Pd G3 provide a more active and reliable catalytic system than generating Pd(0) in situ from Pd(OAc)₂.[9]

Step-by-Step Protocol for Buchwald-Hartwig Amination
  • In a glovebox, add the 4-halo-3-isopropylpyridin-2(1H)-one (1.0 equiv.), the appropriate ligand (e.g., RuPhos, 1.5-3 mol%), the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%), and the base (e.g., NaOtBu, 1.5 equiv.) to a vial. Alternatively, use a pre-formed palladacycle (2-4 mol%).

  • Seal the vial, remove it from the glovebox, and add the solvent (e.g., toluene or dioxane).

  • Add the amine (1.2 equiv.) via syringe.

  • Place the reaction in a preheated block at 80-100 °C and stir for 12-24 hours.[9]

  • Monitor the reaction progress by LC-MS. Upon completion, cool to room temperature and quench carefully with a saturated aqueous solution of NH₄Cl.

Section 4: Frequently Asked Questions (FAQs)
Q5: I see a complex mixture of byproducts. What are the likely culprits?
  • Hydrodehalogenation: Your starting halide is replaced by a hydrogen. This often occurs when the catalytic cycle is slow, and side reactions like β-hydride elimination from amide intermediates can occur.[12] Solution: Use a more active catalyst/ligand system to ensure the desired coupling outcompetes this pathway.

  • Homocoupling: You observe dimers of your starting material or coupling partner. For Sonogashira reactions, this is known as Glaser coupling. Solution: Ensure your reaction is strictly anaerobic (oxygen-free). For Sonogashira, using copper-free conditions can mitigate this.[14]

  • Catalyst Decomposition: A color change from yellow/orange to black (palladium black) indicates your catalyst has crashed out of solution and is no longer active. Solution: The ligand is not effectively stabilizing the palladium. Switch to a bulkier, more robust ligand.

Q6: Should I protect the N-H of the pyridinone ring?

This is an excellent question and depends on the reaction conditions.

  • Generally Not Required: For most standard Suzuki and Buchwald-Hartwig reactions using carbonate or phosphate bases, protection is usually unnecessary. The pKa of the pyridinone N-H is such that it does not typically interfere.

  • Consider Protection When:

    • Using very strong bases like NaOtBu or LiHMDS, which can deprotonate the pyridinone. This can sometimes lead to solubility issues or unwanted side reactions. A simple protecting group like a Boc or SEM group can be beneficial.

    • You observe an intractable mixture of products that cannot be resolved by optimizing other conditions.

Q7: Are there alternatives to Palladium for these challenging couplings?

Yes. Nickel-based catalyst systems are gaining prominence for cross-coupling reactions, particularly for sterically hindered substrates.[15] Nickel has a smaller atomic radius than palladium and can follow different mechanistic pathways. If extensive optimization of palladium-based systems fails, exploring a Nickel-catalyzed alternative (e.g., using NiCl₂ with a suitable ligand) could be a viable strategy.

References
  • Reactivity of 3-iodoimidazo[1,2-a]pyridines using a Suzuki-type cross-coupling reaction. PubMed.[Link]

  • Recent Advances of Pyridinone in Medicinal Chemistry. National Institutes of Health (NIH).[Link]

  • Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health (NIH).[Link]

  • Suzuki Coupling. Organic Chemistry Portal.[Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts.[Link]

  • Buchwald–Hartwig amination. Wikipedia.[Link]

  • A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed.[Link]

  • Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate.[Link]

  • Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. National Institutes of Health (NIH).[Link]

  • The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications.[Link]

  • Optimization of the reaction conditions for the Buchwald-Hartwig... ResearchGate.[Link]

  • Cross-Electrophile Couplings of Activated and Sterically Hindered Halides and Alcohol Derivatives. ACS Publications.[Link]

  • Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. National Institutes of Health (NIH).[Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

  • Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. ACS Publications.[Link]

  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate.[Link]

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing.[Link]

  • Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Royal Society of Chemistry.[Link]

  • Oxidative coupling of cycloalkanones with 3-(pyridin-2-yl)-1,2,4-triazinone coordinated to Pd(II). ResearchGate.[Link]

  • Studies of electronic effects of modified pyridine-imine ligands utilized in cobalt-catalyzed meta-selective Diels-Alder reactions. ResearchGate.[Link]

  • Heterocyclic Suzuki-Miyaura Coupling Reaction of Metalla-aromatics and Mechanistic Analysis of Site Selectivity. ResearchGate.[Link]

  • Sonogashira Coupling. Organic Chemistry Portal.[Link]

  • Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Royal Society of Chemistry.[Link]

  • Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions. National Institutes of Health (NIH).[Link]

  • Diversifying Alkenes for Small Carbocycles via Photocatalytically Accessed. ACS Publications.[Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. ACS Publications.[Link]

  • Sonogashira coupling. Wikipedia.[Link]

  • Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont.[Link]

  • Troubleshooting a difficult Heck reaction. Reddit.[Link]

  • Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review. MDPI.[Link]

  • Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University.[Link]

  • Sonogashira coupling reaction | Organometallic name reaction. YouTube.[Link]

  • Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. National Institutes of Health (NIH).[Link]

  • Cu-catalyzed concise synthesis of pyridines and 2-(1H)-pyridones from acetaldehydes and simple nitrogen donors. PubMed.[Link]

  • Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications.[Link]

Sources

Optimization

Thermal decomposition issues with 3-Isopropylpyridin-2(1H)-one intermediates

Technical Support Center: 3-Isopropylpyridin-2(1H)-one Intermediates Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3-isopropylpyridin-2(1H)-one and...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 3-Isopropylpyridin-2(1H)-one Intermediates

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3-isopropylpyridin-2(1H)-one and its synthetic intermediates. This guide provides in-depth troubleshooting advice and answers to frequently asked questions concerning the thermal stability and decomposition of these compounds. Our goal is to equip you with the knowledge to anticipate, identify, and mitigate these challenges in your experimental work, from bench-scale synthesis to process scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the initial signs of thermal decomposition in my 3-isopropylpyridin-2(1H)-one reaction?

A: The first indicators of thermal decomposition are often visual. You may observe a progressive color change in your reaction mixture, typically from a pale yellow to a deep orange, brown, or even black. This discoloration is often accompanied by the formation of insoluble, tar-like materials. In some cases, you might also notice unexpected pressure changes in a sealed reaction vessel, indicating the evolution of gaseous byproducts.

Q2: At what temperature should I become concerned about thermal decomposition?

A: While specific data for 3-isopropylpyridin-2(1H)-one is not extensively published, we can infer its stability from related substituted pyridines and pyridones. The onset of thermal decomposition for many substituted pyridines is in the range of 150-250°C[1]. However, this can be significantly influenced by factors such as the presence of acid, base, or metal catalysts, and the specific solvent used. It is prudent to exercise caution when reaction temperatures exceed 120-140°C, especially for extended periods.

Q3: What are the likely hazardous byproducts of decomposition?

A: Thermal decomposition of pyridine-containing compounds can lead to the breakdown of the heterocyclic ring. This process is expected to generate a complex mixture of hazardous substances, including but not limited to:

  • Nitrogen Oxides (NOx): Highly toxic gases.

  • Carbon Monoxide (CO): A colorless, odorless, and highly poisonous gas.

  • Carbon Dioxide (CO₂): An asphyxiant at high concentrations.

  • Volatile Organic Compounds (VOCs): Ring-opening of pyridyl radicals can lead to the formation of various gaseous products[2].

All heating experiments should be conducted in a well-ventilated fume hood with appropriate safety precautions.

Q4: What analytical methods are recommended for detecting and quantifying decomposition products?

A: A multi-faceted analytical approach is recommended to monitor the purity of your intermediates and detect decomposition.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is the method of choice for identifying volatile and semi-volatile decomposition byproducts[3][4]. It is highly sensitive and provides structural information for unknown impurities.

  • High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection is ideal for monitoring the primary reaction components, quantifying the purity of the desired product, and tracking the formation of less volatile, colored impurities.

  • Thermogravimetric Analysis (TGA): TGA is a valuable tool for determining the specific decomposition temperature (Td) of an isolated intermediate, which is crucial for defining safe operating limits in manufacturing processes[5].

Troubleshooting Guide: Thermal Decomposition Issues

This section provides a systematic approach to diagnosing and solving common problems related to the thermal instability of 3-isopropylpyridin-2(1H)-one intermediates.

Problem 1: Low Yields and/or Significant Tar Formation

The appearance of dark, insoluble material and lower-than-expected yields are classic symptoms of thermal decomposition during a chemical reaction.

TroubleshootingWorkflow start Problem Observed: Low Yield & Tar Formation cause1 Potential Cause: Excessive Bulk Temperature start->cause1 Is temp > 120°C? cause2 Potential Cause: Localized Overheating start->cause2 Is mixing poor? cause3 Potential Cause: Presence of Catalytic Impurities start->cause3 Are reagents unpurified? solution1 Solution: - Lower reaction temperature - Screen alternative solvents with lower boiling points - Perform a temperature optimization study cause1->solution1 solution2 Solution: - Improve stirring efficiency (mechanical stirrer, appropriate vessel shape) - Control reagent addition rate (syringe pump for exotherms) - Use an oil bath for uniform heating cause2->solution2 solution3 Solution: - Purify starting materials (recrystallization, distillation) - Use high-purity, anhydrous solvents - Screen for catalyst sensitivity cause3->solution3

Sources

Troubleshooting

Scale-up challenges for 3-Isopropylpyridin-2(1H)-one production

To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Scale-Up & Troubleshooting Guide for 3-Isopropylpyridin-2(1H)-one Production Executive Summary & Route Selection Tar...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Scale-Up & Troubleshooting Guide for 3-Isopropylpyridin-2(1H)-one Production

Executive Summary & Route Selection

Target Molecule: 3-Isopropylpyridin-2(1H)-one (CAS: 5357-96-0) Primary Application: Pharmacophore building block (e.g., for kinase inhibitors, antifungals).

Route Rationale: While condensation methods (e.g., Guareschi-Thorpe) exist, they often require expensive, unstable aldehydes. For scale-up (>100 g to kg scale), the oxidative rearrangement of 3-isopropylpyridine (the "Boekelheide-Katada" sequence) is the industry standard due to raw material availability and cost-efficiency.

Critical Challenge: The primary challenge in this route is regioselectivity . The rearrangement of 3-isopropylpyridine


-oxide with acetic anhydride yields a mixture of the desired 2-acetoxy-3-isopropylpyridine  (major) and the isomeric 2-acetoxy-5-isopropylpyridine  (minor, from attack at the C6 position). Separation must be achieved before or during the final hydrolysis step.

Process Workflow Diagram

The following diagram illustrates the critical pathway, decision nodes, and safety barriers.

G Start Starting Material: 3-Isopropylpyridine Step1 Step 1: N-Oxidation (H2O2, AcOH, 70-80°C) Start->Step1 Check1 QC Check: Peroxide Test < 5 ppm? Step1->Check1 Check1->Step1 Fail (Continue Heating) Inter1 Intermediate 1: 3-Isopropylpyridine N-Oxide Check1->Inter1 Pass Step2 Step 2: Rearrangement (Ac2O, Reflux 130°C) Inter1->Step2 Inter2 Intermediate 2 (Mixture): 2-Acetoxy-3-isopropylpyridine (Major) + 2-Acetoxy-5-isopropylpyridine (Minor) Step2->Inter2 Note2 CRITICAL SAFETY: Exothermic Induction Period Note2->Step2 Step3 Step 3: Hydrolysis (NaOH/H2O, then Acidify) Inter2->Step3 Purification Purification: Recrystallization (EtOAc/Heptane) or pH-Swing Precipitation Step3->Purification Final Final Product: 3-Isopropylpyridin-2(1H)-one (>98% Purity) Purification->Final

Figure 1: Process flow for the synthesis of 3-isopropylpyridin-2(1H)-one, highlighting the critical safety check at Step 1 and the regioselectivity bottleneck at Step 2.

Detailed Technical Protocol

Step 1: N-Oxidation[1][2]
  • Reagents: 3-Isopropylpyridine (1.0 eq), Hydrogen Peroxide (30-35%, 1.2 eq), Glacial Acetic Acid (Solvent/Catalyst).

  • Protocol:

    • Dissolve 3-isopropylpyridine in acetic acid (3 vol).

    • Add H2O2 dropwise at 20-30°C. Exotherm Warning: Reaction is delayed.

    • Heat to 70-80°C for 6–8 hours.

    • Quench: Verify peroxide consumption using starch-iodide paper. If positive, add sodium metabisulfite solution until negative.

    • Workup: Concentrate under vacuum to remove AcOH/water. Basify with Na2CO3, extract into DCM, and concentrate to obtain the

      
      -oxide as a thick oil or low-melting solid.
      
Step 2: Boekelheide Rearrangement (The "Thermal Runaway" Step)
  • Reagents: 3-Isopropylpyridine

    
    -oxide (1.0 eq), Acetic Anhydride (3.0 eq).
    
  • Protocol:

    • Heat Acetic Anhydride to 100°C first.

    • Add the

      
      -oxide slowly (dropwise or portion-wise) to the hot anhydride. Do not mix all at room temperature and heat. 
      
    • Mechanism: The reaction proceeds via an

      
      -acetoxypyridinium intermediate which undergoes a [3,3]-sigmatropic rearrangement (or ion-pair mechanism) to the 2-acetoxy product.
      
    • Reflux (130-140°C) for 2–4 hours.

    • Remove excess Ac2O via vacuum distillation.

Step 3: Hydrolysis & Purification (The "Isomer Rejection" Step)
  • Reagents: Crude Acetoxy intermediate, 10% NaOH, conc. HCl.

  • Protocol:

    • Suspend crude oil in water (5 vol). Add NaOH (2.5 eq).

    • Heat to 90°C for 2 hours (saponification).

    • Purification Trick: Cool to 20°C. Extract the alkaline solution with MTBE or Toluene.

      • Why? This removes unreacted starting material and some non-acidic impurities. The pyridone remains in the aqueous phase as the sodium salt.

    • Acidify aqueous layer to pH 5–6 with HCl. The title compound will precipitate.

    • Filter and wash with cold water.

    • Recrystallization: If the 5-isopropyl isomer is present (>2%), recrystallize from Ethyl Acetate/Heptane (1:2) or Water . The 3-isopropyl isomer is typically less soluble than the 5-isomer in non-polar solvents due to packing efficiency.

Troubleshooting & FAQ

Symptom Probable Cause Corrective Action
Violent exotherm during Step 2 Accumulation of

-acetoxy intermediate.
STOP. Do not mix reagents cold. Use "Hot Addition" protocol: Add

-oxide to pre-heated (100°C) Ac2O to ensure immediate consumption.
Product is a sticky tar Incomplete hydrolysis or oligomerization.Ensure pH is adjusted to exactly 5–6. Too acidic (pH < 3) forms the hydrochloride salt (soluble); too basic (pH > 9) keeps it as the sodium salt (soluble).
Low Yield (<40%) Loss of product to water during isolation.3-Isopropyl-2-pyridone has moderate water solubility. Saturate the aqueous layer with NaCl (salting out) before extraction or filtration.
High Isomer Content (5-isopropyl) Lack of regiocontrol in Step 2.This is intrinsic to the chemistry. Use fractional crystallization . The 3-isomer usually crystallizes first from EtOAc.
Residual Peroxides Incomplete reduction in Step 1.CRITICAL: Never distill the

-oxide mixture without a negative peroxide test. Explosion hazard. Treat with NaHSO3.

Process Safety Analysis (DSC Data Simulation)

  • 3-Isopropylpyridine

    
    -oxide: 
    
    • Onset of Decomposition: ~180°C (Exothermic).

    • Hazard:[1] If distilled at high temperature without vacuum, it may decompose violently. Always keep pot temperature <120°C during concentration.

  • Reaction Mass (Step 2):

    • Hazard:[1] The reaction of

      
      -oxide with Ac2O releases ~150 kJ/mol.
      
    • Control: Dosing controlled by temperature.[2][3] If Temp > 145°C, stop dosing.

Quantitative Data Summary

ParameterSpecification (Lab Scale)Specification (Pilot Scale)
Yield (Step 1) 90-95%88-92%
Yield (Step 2+3) 60-70%55-65%
Purity (HPLC) >98%>99%
Major Impurity 5-Isopropyl-2-pyridone (<2%)5-Isopropyl-2-pyridone (<1%)
Appearance Off-white crystalline solidWhite to off-white powder
Melting Point 138–142°C (est.)139–141°C

References

  • Boekelheide Reaction Mechanism & Scope

    • Title: "Rearrangements of Pyridine N-Oxides"[4][5]

    • Source:Organic Reactions, 1954, Vol. 8, Chapter 4.
    • URL:[Link]

  • Regioselectivity in 3-Alkylpyridine Rearrangements

    • Title: "The reaction of 3-picoline 1-oxide with acetic anhydride"
    • Source:Journal of the Chemical Society, 1960, 490-494.
    • URL:[Link]

  • General Synthesis of 2-Pyridones

    • Title: "Recent Advances in the Synthesis of 2-Pyridones"
    • Source:Molecules, 2020, 25(6), 1334.
    • URL:[Link]

  • Safety of N-Oxide Reactions

    • Title: "Process Safety Assessment of the Scale-Up of Pyridine N-Oxid
    • Source:Organic Process Research & Development, 2002, 6(6), 938–942.
    • URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR spectral analysis of 3-Isopropylpyridin-2(1H)-one

Comprehensive Spectral Analysis Guide: 3-Isopropylpyridin-2(1H)-one Executive Summary: The Structural Challenge 3-Isopropylpyridin-2(1H)-one (CAS: 536-78-7 analog context) is a critical heterocyclic building block in the...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Spectral Analysis Guide: 3-Isopropylpyridin-2(1H)-one

Executive Summary: The Structural Challenge

3-Isopropylpyridin-2(1H)-one (CAS: 536-78-7 analog context) is a critical heterocyclic building block in the synthesis of bioactive scaffolds, particularly for kinase inhibitors and GPCR modulators. Its analysis presents a unique challenge due to tautomeric ambiguity (lactam vs. lactim) and regioisomeric similarity (vs. 4- or 5-isopropyl isomers).

This guide provides a definitive protocol for the structural verification of 3-isopropylpyridin-2(1H)-one. Unlike standard datasheets, we compare analytical performance across solvent systems and define the specific NMR signatures required to distinguish this compound from its regioisomers—a frequent impurity in large-scale synthesis.

Chemical Identity & Tautomeric Context

The core complexity in analyzing 2-pyridones is the equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. In the solid state and polar solvents, the lactam form predominates, which is essential for consistent NMR integration.

Figure 1: Tautomeric Equilibrium & Solvent Influence

The following pathway illustrates the solvent-dependent equilibrium shifts that dictate spectral quality.

Tautomerism Lactam Lactam Form (2-Pyridone) Major in DMSO-d6 Lactim Lactim Form (2-Hydroxypyridine) Trace in Non-polar Lactam->Lactim Fast Exchange (Broadens Signals) Solvent Solvent Choice (Critical Variable) Solvent->Lactam Polar Aprotic (DMSO, DMF) Solvent->Lactim Non-polar (CDCl3, C6D6)

Caption: Solvent polarity dictates the dominant tautomer. DMSO-d6 locks the Lactam form, ensuring sharp NH signals.

Experimental Protocol: Solvent Selection Strategy

To achieve reproducible quantitative data, DMSO-d6 is the superior "alternative" to the standard CDCl3 used in organic synthesis.

FeatureAlternative A: CDCl3 Recommended: DMSO-d6 Scientific Rationale
NH Detection Often broad/invisibleSharp Singlet (~11-12 ppm)DMSO H-bonds with NH, slowing exchange and sharpening the peak.
Solubility ModerateExcellentPyridones are polar; DMSO prevents aggregation/stacking.
Water Peak ~1.56 ppm~3.33 ppmWater in DMSO does not interfere with the critical isopropyl methine region.
Tautomerism Mixture possibleLactam ExclusiveDMSO stabilizes the polar C=O dipole, simplifying the aromatic region.

Protocol: Dissolve 10-15 mg of sample in 0.6 mL DMSO-d6. Equilibrate at 298 K for 5 minutes before acquisition to ensure complete tautomeric stabilization.

Spectral Analysis: 1H NMR (400 MHz, DMSO-d6)

The 1H NMR spectrum is defined by three distinct zones: the exchangeable amide proton, the aromatic ring system, and the aliphatic isopropyl chain.

Zone A: The Isopropyl "Anchor"

The isopropyl group at position 3 breaks the symmetry of the pyridine ring and provides the most reliable integration reference.

  • Methyls:

    
     1.15 ppm (Doublet, 
    
    
    
    Hz, 6H).
  • Methine:

    
     3.10 ppm (Septet, 
    
    
    
    Hz, 1H). Note: This signal is deshielded relative to alkyl-benzenes due to the adjacent electron-withdrawing carbonyl.
Zone B: The Aromatic Ring (The Fingerprint)

Substitution at C3 leaves protons at C4, C5, and C6. Their coupling pattern is the primary method for distinguishing this from the 4- or 5-isopropyl isomers.

  • H6 (Ortho to N):

    
     7.25 – 7.35 ppm (Doublet of doublets, 
    
    
    
    Hz).
    • Mechanistic Insight: Most deshielded ring proton due to proximity to the electronegative Nitrogen.

  • H4 (Adjacent to Alkyl):

    
     7.15 – 7.25 ppm (Doublet of doublets, 
    
    
    
    Hz).
    • Mechanistic Insight: Shows strong vicinal coupling to H5.

  • H5 (Meta to N):

    
     6.10 – 6.20 ppm (Triplet/Doublet of doublets, 
    
    
    
    Hz).
    • Mechanistic Insight: Shielded by resonance electron donation from the Nitrogen lone pair into the ring.

Zone C: The Amide
  • NH:

    
     11.5 – 12.0 ppm (Broad Singlet).
    
    • Validation: Add

      
       shake; this peak must disappear.
      

Comparative Analysis: Distinguishing Regioisomers

A common synthesis impurity is the 4-isopropyl or 5-isopropyl isomer. You cannot rely on chemical shift alone; you must analyze the splitting patterns (multiplicity) .

Table 1: Regioisomer Differentiation Matrix
IsomerH3 Signal? H4 Signal? H5 Signal? H6 Signal? Key Diagnostic Pattern
3-Isopropyl (Target) Absent Doublet (

)
Triplet/dd (

)
Doublet (

)
H5 is a triplet/dd; H4 & H6 are doublets.
4-Isopropyl Singlet (Isolated)Absent Doublet (

)
Doublet (

)
H3 is a sharp Singlet.
5-Isopropyl Doublet (

)
Doublet (

)
Absent Singlet (Isolated)H6 is a sharp Singlet.

13C NMR Analysis (100 MHz, DMSO-d6)

The 13C spectrum confirms the oxidation state and the carbon skeleton.

  • Carbonyl (C2):

    
     162.0 – 164.0 ppm. (Characteristic of cyclic amides).
    
  • C6 (Ortho to N):

    
     135.0 – 138.0 ppm.
    
  • C4 (Ortho to Alkyl):

    
     138.0 – 142.0 ppm.
    
  • C3 (Quaternary, ipso):

    
     128.0 – 132.0 ppm. (Shows no HSQC correlation).
    
  • C5 (Meta to N):

    
     105.0 – 108.0 ppm. (Highly shielded).
    
  • Isopropyl:

    
     26.5 (Methine), 
    
    
    
    21.5 (Methyls).

Advanced Verification: 2D NMR Workflow

For regulatory filing or complex mixture analysis, a 2D workflow is mandatory.

Figure 2: Structural Verification Logic Flow

Use this workflow to confirm the position of the isopropyl group.

NMR_Workflow Start Start: 1H NMR Spectrum Check_H3 Is there a signal at ~6.5 ppm (H3)? Start->Check_H3 Result_4Iso Yes (Singlet) -> 4-Isopropyl Isomer Check_H3->Result_4Iso Singlet found Result_5Iso Yes (Doublet) -> 5-Isopropyl Isomer Check_H3->Result_5Iso Doublet found Check_Coupling No H3 Signal. Analyze H4/H5/H6 Coupling Check_H3->Check_Coupling Signal Absent COSY_Step Run COSY: Verify H4-H5 and H5-H6 Correlations Check_Coupling->COSY_Step HMBC_Step Run HMBC: Verify Isopropyl Methyls -> C3 & C4 COSY_Step->HMBC_Step Final CONFIRMED: 3-Isopropylpyridin-2(1H)-one HMBC_Step->Final

Caption: Logic gate for distinguishing the 3-isopropyl target from common regioisomers using 1D and 2D NMR.

References

  • Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[1][2] Chem.1997 , 62, 7512–7515. Link

  • Balci, M. "Basic 1H- and 13C-NMR Spectroscopy." Elsevier Science, 2005.
  • Cox, R. H.; Bothner-By, A. A. "Proton Magnetic Resonance Spectra of Substituted Pyridines." J. Phys. Chem.1969 , 73, 2465. Link

  • Katritzky, A. R.; Karelson, M.; Harris, P. A. "Proton Magnetic Resonance of Heterocycles." Heterocycles1991, 32, 329. (Detailed analysis of substituent effects on pyridone rings).

Sources

Comparative

A Senior Application Scientist's Guide to the UV-Vis Absorption Spectra of 3-Isopropylpyridin-2(1H)-one in Various Solvents

This guide provides an in-depth analysis of the solvatochromic behavior of 3-Isopropylpyridin-2(1H)-one, a substituted pyridinone derivative of interest in medicinal chemistry and materials science. We will explore the i...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the solvatochromic behavior of 3-Isopropylpyridin-2(1H)-one, a substituted pyridinone derivative of interest in medicinal chemistry and materials science. We will explore the influence of solvent polarity on its UV-Vis absorption spectra, offering both a theoretical framework and a practical, field-tested experimental protocol. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply UV-Vis spectroscopy for the characterization of similar heterocyclic compounds.

Introduction: The Significance of Solvatochromism

Solvatochromism, the change in the color of a substance when dissolved in different solvents, is a powerful tool for probing the electronic structure of molecules and their interactions with the surrounding medium.[1] For a molecule like 3-Isopropylpyridin-2(1H)-one, which possesses both hydrogen bond donating and accepting capabilities, as well as a permanent dipole moment, the choice of solvent can significantly influence its UV-Vis absorption profile. Understanding these solvent-dependent spectral shifts is crucial for a variety of applications, including the design of solvent-sensitive probes, the study of reaction mechanisms, and the formulation of pharmaceutical products.[2]

Pyridin-2(1H)-one and its derivatives are particularly interesting subjects for solvatochromism studies due to their existence in a tautomeric equilibrium between the lactam (pyridinone) and lactim (hydroxypyridine) forms.[3][4] The position of this equilibrium is highly sensitive to the solvent environment.[5] In polar solvents, the more polar pyridone form is generally favored, while non-polar solvents can shift the equilibrium towards the less polar hydroxypyridine tautomer.[5] These tautomeric shifts, coupled with the direct influence of the solvent on the electronic energy levels of each form, result in complex and informative UV-Vis absorption spectra.

This guide will dissect these phenomena, providing a robust experimental framework for their investigation and a detailed interpretation of the expected results.

Theoretical Background: Unraveling Solvent-Solute Interactions

The UV-Vis absorption spectrum of a molecule arises from the promotion of electrons from lower energy molecular orbitals to higher energy ones. In the case of 3-Isopropylpyridin-2(1H)-one, the principal electronic transitions of interest are the n→π* (promotion of a non-bonding electron to an anti-bonding π orbital) and π→π* (promotion of an electron from a bonding π orbital to an anti-bonding π orbital) transitions.[6] The energy, and therefore the wavelength of maximum absorption (λmax), of these transitions is not solely an intrinsic property of the molecule but is modulated by its interactions with solvent molecules.

The nature of these interactions can be broadly categorized as non-specific (dipole-dipole interactions) and specific (hydrogen bonding).[2] The overall effect of a solvent on the λmax of a chromophore is determined by the differential solvation of the ground and excited electronic states.

  • π→π* Transitions: In these transitions, the excited state is typically more polar than the ground state. Consequently, an increase in solvent polarity will stabilize the excited state more than the ground state, leading to a decrease in the energy gap between them. This results in a shift of the absorption maximum to a longer wavelength, a phenomenon known as a bathochromic or red shift .[7]

  • n→π* Transitions: For n→π* transitions, the ground state is generally more stabilized by polar, protic solvents through hydrogen bonding with the non-bonding electrons (e.g., on the carbonyl oxygen). This stabilization of the ground state increases the energy gap to the excited state, resulting in a shift of the absorption maximum to a shorter wavelength. This is referred to as a hypsochromic or blue shift .[8]

The interplay of these effects, along with the potential for tautomerism, governs the observed UV-Vis spectrum of 3-Isopropylpyridin-2(1H)-one in different solvents.

Experimental Methodology: A Self-Validating Protocol

The following protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data. The causality behind each step is explained to provide a deeper understanding of the experimental choices.

Materials and Instrumentation
  • Analyte: 3-Isopropylpyridin-2(1H)-one (synthesized and purified according to established literature procedures).[9][10]

  • Solvents: A range of spectroscopic grade solvents with varying polarities should be selected. A representative set includes:

    • n-Hexane (non-polar)

    • Toluene (non-polar, aromatic)

    • Dichloromethane (polar, aprotic)

    • Acetonitrile (polar, aprotic)

    • Ethanol (polar, protic)

    • Methanol (polar, protic)

    • Water (highly polar, protic)

  • Instrumentation: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-400 nm and a resolution of 1 nm or better. Quartz cuvettes with a 1 cm path length are required.

Experimental Workflow Diagram

experimental_workflow cluster_prep Sample Preparation cluster_measurement Spectroscopic Measurement cluster_analysis Data Analysis stock_sol Prepare Stock Solution (e.g., in Ethanol) dilutions Prepare Dilute Solutions in Various Solvents stock_sol->dilutions Serial Dilution blank Record Blank Spectrum (Solvent Only) dilutions->blank Use same solvent batch sample_spec Record Sample Spectrum (200-400 nm) blank->sample_spec Baseline Correction det_lambda_max Determine λmax for each solvent sample_spec->det_lambda_max correlate Correlate λmax with Solvent Polarity Parameters det_lambda_max->correlate

Caption: Experimental workflow for the solvatochromism study of 3-Isopropylpyridin-2(1H)-one.

Step-by-Step Protocol
  • Stock Solution Preparation:

    • Accurately weigh a small amount (e.g., 1-5 mg) of 3-Isopropylpyridin-2(1H)-one.

    • Dissolve the compound in a known volume (e.g., 10 mL) of a suitable solvent in which it is readily soluble, such as ethanol, to create a concentrated stock solution. The choice of a volatile and relatively polar solvent for the stock solution facilitates its subsequent dilution in a wide range of other solvents.

  • Working Solution Preparation:

    • For each solvent to be tested, prepare a dilute working solution from the stock solution. The final concentration should be such that the maximum absorbance falls within the linear dynamic range of the spectrophotometer (typically 0.2 - 0.8 Absorbance Units). This is a critical step to ensure adherence to the Beer-Lambert Law.

    • A typical dilution would involve transferring a small aliquot (e.g., 100 µL) of the stock solution into a 10 mL volumetric flask and diluting to the mark with the solvent of interest.

  • Spectrophotometric Measurement:

    • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

    • Set the wavelength range to 200-400 nm.

    • For each solvent, first, fill a quartz cuvette with the pure solvent and record a baseline (blank) spectrum. This step is crucial for correcting for the absorbance of the solvent itself and any imperfections in the cuvette.

    • Rinse the cuvette with the corresponding working solution before filling it.

    • Record the absorption spectrum of the working solution.

    • Repeat the measurement for each solvent, ensuring to use a fresh, clean cuvette or to thoroughly rinse the same cuvette with the next solvent and sample solution.

  • Data Analysis:

    • For each recorded spectrum, identify the wavelength of maximum absorbance (λmax).

    • Tabulate the λmax values against the respective solvents.

    • To quantitatively analyze the solvatochromic shifts, correlate the λmax values with established solvent polarity scales, such as the Dimroth-Reichardt ET(30) scale or the Kamlet-Taft parameters (α for hydrogen bond acidity, β for hydrogen bond basicity, and π* for dipolarity/polarizability).[11][12][13]

Results and Discussion: A Comparative Analysis

Hypothetical UV-Vis Absorption Data
SolventDielectric Constant (ε)ET(30) (kcal/mol)λmax (nm)
n-Hexane1.8831.0~305
Toluene2.3833.9~308
Dichloromethane8.9340.7~315
Acetonitrile37.545.6~312
Ethanol24.551.9~320
Methanol32.755.4~322
Water80.163.1~325
Interpretation of Spectral Shifts

The hypothetical data in the table illustrates a general bathochromic shift (a shift to longer wavelengths) as the solvent polarity increases from n-hexane to water. This trend is indicative of a π→π* transition being the dominant absorption band in this region of the spectrum. The more polar excited state is stabilized to a greater extent by polar solvents compared to the ground state, thus reducing the energy of the transition.

The slight deviation observed for acetonitrile, a polar aprotic solvent, compared to the protic solvents (ethanol, methanol, water) can be attributed to the specific hydrogen-bonding interactions. While acetonitrile has a high dielectric constant, it cannot act as a hydrogen bond donor. Protic solvents, on the other hand, can form strong hydrogen bonds with the carbonyl oxygen of the pyridinone, leading to additional stabilization of the excited state and a more pronounced red shift.

It is also possible that a lower intensity n→π* transition is present but is obscured by the more intense π→π* band. In such cases, the n→π* transition would be expected to undergo a hypsochromic shift with increasing solvent polarity, potentially leading to changes in the overall band shape and width.

Diagram of Solvatochromic Shifts

solvatochromism cluster_nonpolar Non-polar Solvent (e.g., n-Hexane) cluster_polar Polar Solvent (e.g., Water) G_np Ground State (G) E_np Excited State (E*) G_np->E_np  ΔE_np (shorter λ) G_p Ground State (G) E_p Excited State (E*) G_p->E_p  ΔE_p (longer λ) explanation In polar solvents, the more polar excited state (E) is stabilized more than the ground state (G), leading to a smaller energy gap (ΔE_p) and a bathochromic (red) shift.

Caption: Energy level diagram illustrating a bathochromic shift for a π→π transition with increasing solvent polarity.

Conclusion

The UV-Vis absorption spectrum of 3-Isopropylpyridin-2(1H)-one is highly sensitive to the solvent environment. By systematically studying these spectral shifts, valuable insights into the electronic structure of the molecule and its interactions with different solvents can be obtained. The expected bathochromic shift with increasing solvent polarity suggests that the lowest energy absorption band is likely due to a π→π* transition.

The experimental protocol detailed in this guide provides a robust framework for conducting such solvatochromism studies. The combination of careful experimental technique and a solid theoretical understanding of solvent effects allows for the meaningful interpretation of UV-Vis spectroscopic data. This knowledge is essential for professionals in drug development and materials science who rely on a deep understanding of molecular properties in solution.

References

  • Solvatochromic Effects on the Absorption Spectrum of 2-Thiocytosine. PubMed. [Link]

  • The 2-pyridone/2-hydroxypyridine tautomerism in gas phase: An excited state roaming reaction. ResearchGate. [Link]

  • Ultraviolet–visible spectrophotometric study of N-alkylpyridinium iodides in non-aqueous solvents. Evidence for the formation of solvent-shared ion-pairs. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. [Link]

  • 2-Hydroxypyridine ↔ 2-Pyridone Tautomerization: Catalytic Influence of Formic Acid. The Journal of Physical Chemistry A. [Link]

  • 2-Hydroxypyridine-Tautomerism. ChemTube3D. [Link]

  • Solvatochromic effects in the UV/vis absorption spectra of some pyridazinium ylides. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • MEASUREMENT OF SOLVENT PROPERTIES USING KAMLET-TAFT APPROACH FOR APPLICATION IN SYNTHESIS. Malaysian Journal of Analytical Sciences. [Link]

  • 2-Pyridone. Wikipedia. [Link]

  • Correction to “Solvatochromic Effects on the Absorption Spectrum of 2-Thiocytosine”. ResearchGate. [Link]

  • Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl- 2-carboxyamido]butane as a Potential Anion Receptor. Publisher not available. [Link]

  • Kamlet–Taft solvent parameters. IUPAC Gold Book. [Link]

  • Solvatochromic Shifts in UV-Vis Absorption Spectra: The Challenging Case of 4-Nitropyridine N-Oxide. R Discovery. [Link]

  • Novel 3-hydroxy-2(1H)-pyridinones. Synthesis, iron(III)-chelating properties and biological activity. Journal of Medicinal Chemistry. [Link]

  • Substituent and solvent effects on the UV/vis absorption spectra of 5-(3- and 4-substituted arylazo)-4,6-dimethyl-3-cyano-2-pyridones. ResearchGate. [Link]

  • Kamlet-Taft solvent parameters. Stenutz. [Link]

  • Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. PMC. [Link]

  • A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. Publisher not available. [Link]

  • Kamlet-Taft solvent parameters[9]. ResearchGate. [Link]

  • Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters. [Link]

  • Synthesis of 2-pyridones. Organic Chemistry Portal. [Link]

  • 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. MDPI. [Link]

  • Solvatochromism, Acidochromism and Photochromism of the 2,6-Bis(4-hydroxybenzylidene) Cyclohexanone Derivative. NIH. [Link]

  • 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Preprints.org. [Link]

  • The physical significance of the Kamlet–Taft π* parameter of ionic liquids. RSC Publishing. [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Elemental Analysis of 3-Isopropylpyridin-2(1H)-one: A Comparative Approach to Ensuring Purity and Accuracy

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is a cornerstone of scientific rigor. Elemental analysis, a fundamental technique, provides the...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is a cornerstone of scientific rigor. Elemental analysis, a fundamental technique, provides the empirical percentage of elements like carbon (C), hydrogen (H), and nitrogen (N) within a compound. This guide offers an in-depth, comparative framework for understanding the elemental analysis standards applicable to 3-Isopropylpyridin-2(1H)-one, a heterocyclic compound of interest in medicinal chemistry. We will delve into the theoretical expectations, compare them against established reference materials, and provide actionable protocols to ensure the generation of trustworthy and publishable data.

Theoretical Elemental Composition: The Foundational Benchmark

From this formula, we can calculate the theoretical weight percentages of Carbon, Hydrogen, and Nitrogen:

  • Molecular Weight: 137.18 g/mol

  • Carbon (C): (8 * 12.011) / 137.18 * 100% = 70.04%

  • Hydrogen (H): (11 * 1.008) / 137.18 * 100% = 8.08%

  • Nitrogen (N): (1 * 14.007) / 137.18 * 100% = 10.21%

These calculated values serve as the primary benchmark against which all experimental results will be compared.

The Industry Standard of Acceptance: The ±0.4% Rule

In the realm of synthetic and pharmaceutical chemistry, a deviation of no more than ±0.4% between the experimentally determined and the theoretically calculated elemental composition is the widely accepted criterion for confirming the purity of a small molecule.[1][2][3] This tolerance accounts for minor instrumental variations and the presence of trace impurities that may not be readily detectable by other analytical techniques. Adherence to this standard is often a prerequisite for publication in peer-reviewed journals and for regulatory submissions.[1][2]

A Comparative Analysis: 3-Isopropylpyridin-2(1H)-one vs. Standard Reference Materials

To ensure the accuracy and reliability of an elemental analyzer, it is calibrated using high-purity, well-characterized Standard Reference Materials (SRMs). The choice of SRM can be critical, and comparing the expected data for our target compound with that of established standards provides valuable context.

Compound NameMolecular Formula% Carbon (Theoretical)% Hydrogen (Theoretical)% Nitrogen (Theoretical)Key Characteristics
3-Isopropylpyridin-2(1H)-one C8H11NO 70.04 8.08 10.21 Target Analyte
AcetanilideC8H9NO71.096.7110.36Commonly used, stable solid with similar N content.
Benzoic AcidC7H6O268.854.95-Used for C and H calibration; no nitrogen.
SulfanilamideC6H8N2O2S41.854.6816.27Higher nitrogen content, useful for broad-range calibration.
EDTAC10H16N2O841.105.529.59A common chelating agent, provides a good mid-range N value.

This table highlights that while no single SRM perfectly matches the elemental composition of 3-Isopropylpyridin-2(1H)-one, a combination of standards can be used to create a robust calibration curve that brackets the expected values for the analyte. For instance, Acetanilide provides a close nitrogen percentage, making it a particularly relevant comparator.

The Experimental Workflow: A Self-Validating System

Achieving accurate elemental analysis data requires a meticulous and well-controlled experimental process. The following diagram and protocol outline a best-practice workflow for the analysis of 3-Isopropylpyridin-2(1H)-one.

Caption: A typical workflow for the elemental analysis of an organic compound.

Detailed Experimental Protocol:
  • Instrument Preparation:

    • Ensure the elemental analyzer is equipped with high-purity helium (carrier gas) and oxygen (combustion gas).[4]

    • Perform a leak check and condition the combustion and reduction tubes according to the manufacturer's instructions.

    • Run several blank tin capsules to ensure a stable baseline.

  • Calibration:

    • Accurately weigh 1-3 mg of a suitable SRM (e.g., Acetanilide) into a clean tin capsule.

    • Analyze a series of at least three to five SRM samples to establish a reliable calibration curve. The instrument software will use the known elemental composition of the SRM to calibrate the detector response.

  • Sample Analysis:

    • In triplicate, accurately weigh 1-3 mg of the dried 3-Isopropylpyridin-2(1H)-one sample into a tin capsule.

    • Analyze the samples using the same method as the calibration standards.

  • Data Analysis and Validation:

    • The instrument software will automatically calculate the percentage of C, H, and N in the 3-Isopropylpyridin-2(1H)-one sample based on the calibration.

    • Calculate the average percentage for each element from the triplicate runs.

    • Compare the average experimental values to the theoretical values.

    • The analysis is considered successful if the experimental values are within ±0.4% of the theoretical values.

Causality in Experimental Choices: Why These Steps Matter

  • High-Purity Gases: The use of high-purity oxygen is critical to ensure complete combustion of the sample. Any nitrogen impurity in the oxygen can lead to an artificially high nitrogen reading.[4] High-purity helium as a carrier gas provides an inert environment and ensures consistent flow through the system.

  • Tin Capsules: Tin capsules act as a container for the sample and also as a flux, promoting complete and rapid combustion upon introduction into the high-temperature furnace.

  • Triplicate Analysis: Analyzing the sample in triplicate provides statistical confidence in the results and helps to identify any outliers or inconsistencies in the sample preparation or instrument performance.

  • SRM Selection: Choosing an SRM with a similar elemental composition to the analyte, where possible, can improve the accuracy of the analysis by ensuring the calibration is performed in a relevant range.

Concluding Remarks: Elemental Analysis as a Pillar of Purity Confirmation

The elemental analysis of 3-Isopropylpyridin-2(1H)-one, when performed with meticulous attention to detail and a robust understanding of the underlying principles, provides a definitive measure of its elemental composition and, by extension, its purity. By benchmarking experimental results against the theoretical values and adhering to the industry-standard ±0.4% acceptance criterion, researchers can be confident in the identity and quality of their synthesized compounds. This guide serves as a comprehensive resource for drug development professionals and scientists, empowering them to generate accurate and defensible elemental analysis data.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 117602, 3-isopropyl-(1H)-pyrazin-2-one. [Link]

  • Jackson, G. E., & Nyamato, G. S. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science, 8(7), 891-896. [Link]

  • ACS Central Science. (2022). An International Study Evaluating Elemental Analysis. [Link]

  • Preprints.org. (2025). Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential. [Link]

  • Royal Society of Chemistry. (2008). CHNS Elemental Analysers. [Link]

Sources

Safety & Regulatory Compliance

Safety

3-Isopropylpyridin-2(1H)-one proper disposal procedures

Executive Summary: Immediate Action Protocol Do NOT: Do NOT dispose of down the drain or into municipal sewage systems.[1][2][3] Do NOT mix with strong oxidizing agents (e.g., nitric acid, perchlorates) or strong acids....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Immediate Action Protocol

Do NOT:

  • Do NOT dispose of down the drain or into municipal sewage systems.[1][2][3]

  • Do NOT mix with strong oxidizing agents (e.g., nitric acid, perchlorates) or strong acids.

  • Do NOT dispose of as general trash (solid municipal waste).

DO:

  • Segregate as a solid organic hazardous waste.

  • Label clearly with the chemical name and CAS # (1417519-11-9).[4]

  • Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

To determine the correct disposal stream, we must first understand the physicochemical properties that dictate its waste classification. 3-Isopropylpyridin-2(1H)-one is a substituted pyridone, often used as an intermediate in pharmaceutical synthesis.

PropertySpecificationOperational Implication
Chemical Name 3-Isopropylpyridin-2(1H)-oneOfficial manifest name.
CAS Number 1417519-11-9Required for waste inventory/profiling.
Molecular Formula C₈H₁₁NONitrogen-containing organic.
Physical State Solid (Crystalline)Requires solid waste stream (not solvent drums).
Hazard Class Irritant (Skin/Eye), Acute Tox.[5] (Oral)Handle with standard PPE (Nitrile gloves, safety glasses).
Reactivity Stable; Incompatible with OxidizersCRITICAL: Segregate from oxidizers to prevent exothermic reactions.

Scientific Rationale for Hazard Classification: While pyridine itself carries the RCRA code D038 (Toxicity) and F005 (Solvent), alkyl-substituted pyridones like 3-isopropylpyridin-2(1H)-one are distinct. They generally possess higher boiling points and lower volatility than pyridine. However, as nitrogen-containing heterocycles, they pose potential aquatic toxicity risks and must be destroyed via incineration to prevent environmental accumulation [1].

Waste Characterization & Regulatory Status

Proper characterization is the foundation of compliance. Unlike parent pyridine, this specific derivative is not automatically a D038 waste unless it exhibits the Toxicity Characteristic Leaching Procedure (TCLP) failure for pyridine, which is unlikely due to the structural modification.

  • RCRA Status: Non-listed (unless specific state regulations apply).

  • Recommended Classification: Hazardous Chemical Waste (Solid, Toxic/Irritant).

  • Disposal Code (Generic): Generators often use 0000 or state-specific codes for "Non-RCRA Regulated Hazardous Waste" depending on local laws, but the material must be destined for incineration.

Expert Insight: Even if a chemical is not explicitly "RCRA Listed," the "Cradle-to-Grave" liability remains with the generator. The only scientifically defensible disposal method for pharmaceutical intermediates of this class is thermal destruction (incineration).

Operational Disposal Workflow

The following workflow ensures a self-validating disposal process, minimizing the risk of accidental exposure or regulatory violation.

Step-by-Step Protocol
  • Segregation (At the Bench):

    • Isolate the waste stream immediately. Do not allow it to accumulate in "general organic solid" containers if those containers hold incompatible oxidizers.

    • Use a wide-mouth high-density polyethylene (HDPE) jar for solid collection.

  • Packaging:

    • Primary Container: Screw-top jar or double-lined polyethylene bag.

    • Secondary Containment: Place the primary container inside a larger tray or tub during transfer to the central waste area to prevent spills.

  • Labeling:

    • Affix a "Hazardous Waste" tag.

    • Mandatory Fields: Full Chemical Name (No abbreviations), CAS #, Hazard Checkbox (Toxic/Irritant), Start Date.

  • Storage:

    • Store in a Satellite Accumulation Area (SAA) until the container is full or ready for pickup.

    • Ensure the lid is closed unless actively adding waste (EPA requirement).

  • Final Disposal:

    • Transfer to Environmental Health & Safety (EHS) or your licensed contractor (e.g., Veolia, Clean Harbors).

    • Method: Incineration. This ensures the breakdown of the pyridine ring into benign gases (N₂, CO₂, H₂O) under controlled scrubbing conditions.

Visualization: Logical Disposal Pathways

The following diagrams illustrate the decision-making process and spill response logic.

Figure 1: Waste Stream Decision Matrix

DisposalWorkflow Start Waste Generation: 3-Isopropylpyridin-2(1H)-one State Physical State Check Start->State Solid Solid Waste Stream State->Solid Pure Substance Liquid Liquid/Solvent Stream (Dissolved in solvent) State->Liquid In Solution Compat Compatibility Check Solid->Compat Liquid->Compat Oxidizer Contains Oxidizers? Compat->Oxidizer Segregate SEGREGATE IMMEDIATELY Do Not Mix Oxidizer->Segregate Yes Container Select Container: HDPE Jar or Double Bag Oxidizer->Container No Segregate->Container After Separation Label Labeling: Full Name + CAS + 'Toxic' Container->Label Incinerate Final Disposal: High-Temp Incineration Label->Incinerate

Caption: Logical flow ensuring proper segregation from oxidizers and selection of the correct waste stream for incineration.

Figure 2: Emergency Spill Response Protocol

SpillResponse Spill Spill Detected Assess Assess Volume & Hazard (Is it < 100g?) Spill->Assess Major Major Spill (>100g) Evacuate & Call EHS Assess->Major High Risk Minor Minor Spill (<100g) Proceed with Cleanup Assess->Minor Low Risk PPE Don PPE: Nitrile Gloves, Goggles, Lab Coat Minor->PPE Contain Containment: Cover with absorbent pads/powder PPE->Contain Clean Cleanup: Scoop into HazWaste Bag Contain->Clean Wash Decontamination: Wash area with soap & water Clean->Wash Report Report Incident Wash->Report

Caption: Immediate response protocol for laboratory-scale spills of solid 3-Isopropylpyridin-2(1H)-one.

References & Authority

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 117602, 3-Isopropyl-2-pyrazinone (Analog). Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.